1-Acetyl-5-bromo-4-chloroindolin-3-one

• CAS: 116270-39-4

Core Science & Biosynthesis

Chemical properties and structure of 1-Acetyl-5-bromo-4-chloroindolin-3-one CAS 116270-39-4

An In-Depth Technical Guide to 1-Acetyl-5-bromo-4-chloroindolin-3-one (CAS 116270-39-4)

Executive Summary

In the realm of molecular biology and diagnostic biochemistry, chromogenic substrates are indispensable tools for reporter gene assays and microbial identification. At the synthetic heart of the most widely used chromogenic indicators—such as X-Gal (5-bromo-4-chloro-3-indolyl-β-D-galactopyranoside) and X-Gluc—lies the critical intermediate 1-Acetyl-5-bromo-4-chloroindolin-3-one (CAS 116270-39-4)[1][2].

This whitepaper provides a comprehensive structural analysis and operational guide for utilizing 1-Acetyl-5-bromo-4-chloroindolin-3-one. By examining the causality behind its structural protections and detailing a self-validating phase-transfer catalysis (PTC) protocol, this guide equips synthetic chemists and drug development professionals with the mechanistic insights required to optimize indoxyl glycoside synthesis.

Physicochemical Profiling and Structural Mechanics

1-Acetyl-5-bromo-4-chloroindolin-3-one, also referred to as 1-acetyl-5-bromo-4-chloro-pseudoindoxyl, is an acetylated derivative of the highly reactive 5-bromo-4-chloroindoxyl core[1][3].

Quantitative Data Summary

The following table consolidates the critical physicochemical parameters necessary for handling and reaction planning[1][3]:

Property	Value
Chemical Name	1-Acetyl-5-bromo-4-chloroindolin-3-one
CAS Registry Number	116270-39-4
Molecular Formula	C10H7BrClNO2
Molecular Weight	288.53 g/mol
Density (Predicted)	1.743 ± 0.06 g/cm³
Boiling Point (Predicted)	523.0 ± 50.0 °C
Appearance	Off-White Solid
Solubility	Dichloromethane, Dimethylformamide (DMF), Ethyl Acetate

The Causality of the 1-Acetyl Protecting Group

Unprotected indoxyls are notoriously unstable; in the presence of ambient oxygen and alkaline conditions, they rapidly undergo oxidative dimerization to form insoluble indigo dyes. The strategic placement of the 1-acetyl group serves two vital mechanistic functions:

• Oxidative Shielding: By protecting the secondary amine (N-1) of the indole ring, the electron density is withdrawn, significantly stabilizing the indolin-3-one core against premature oxidation during synthesis[4].

• Regioselective Glycosylation: The acetyl group sterically and electronically blocks N-glycosylation. When treated with a base, the molecule tautomerizes to its enolate form, forcing the incoming glycosyl donor to react exclusively at the oxygen atom (O-glycosylation), ensuring high yields of the desired intermediate[5].

Experimental Workflow: Synthesis of Indoxyl Glycosides via Phase-Transfer Catalysis

The traditional Koenigs-Knorr glycosylation methods are often plagued by strict anhydrous requirements and toxic heavy-metal promoters. Modern synthesis leverages Phase-Transfer Catalysis (PTC) to achieve high stereoselectivity (β-linkage) under mild conditions[4].

Experimental workflow for synthesizing chromogenic substrates using a PTC biphasic system.

Step-by-Step Protocol: Biphasic Glycosylation

This protocol is adapted from validated patent methodologies for indoxyl derivative glycosylation[4][5].

Reagents Required:

• Acceptor: 1-Acetyl-5-bromo-4-chloroindolin-3-one (1.00 mmol, 289 mg)

• Donor: Acetyl bromide-α-D-glucose or galactose (2.50 mmol, 1028 mg)

• Catalyst: Tetrabutylammonium hydrogen sulfate (TBAHS) (0.20 mmol, 68 mg)

• Base: KOH (5.00 mmol, 281 mg)

• Solvent: Dichloromethane (CH₂Cl₂, 10 mL)

Procedure & Mechanistic Causality:

• System Initialization: To a round-bottom flask, add 1-Acetyl-5-bromo-4-chloroindolin-3-one, TBAHS, and KOH. Purge the flask with Argon gas.

  • Causality: Argon displacement prevents oxygen from entering the system, ensuring the indoxyl core does not oxidize when the base generates the reactive enolate[4].

• Biphasic Activation: Inject 10 mL of CH₂Cl₂. Stir vigorously at room temperature for 10 minutes.

  • Causality: TBAHS acts as a phase-transfer shuttle. It pairs with the hydrophilic indoxyl enolate generated by KOH and pulls it into the lipophilic CH₂Cl₂ layer.

• Donor Addition: Add the glycosyl donor (Acetyl bromide-α-D-sugar) in one portion. Stir continuously at room temperature for 3 hours[4].

  • Causality: The SN2-like nucleophilic attack by the enolate oxygen on the α-bromo sugar results in an inversion of configuration, yielding the biologically relevant β-glycosidic linkage.

• Self-Validation Checkpoint: Extract a 10 μL aliquot of the organic phase. Spot on a silica TLC plate (Hexane:Ethyl Acetate 3:1). The reaction is validated as complete when the acceptor spot (Rf ~0.6) is entirely consumed and replaced by a highly UV-active product spot (Rf ~0.4).

• Workup & Purification: Transfer the mixture to a separatory funnel. Isolate the organic phase, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure. Purify via silica gel column chromatography and recrystallize using ethanol to yield the protected intermediate as colorless crystals[4].

Downstream Application: The Chromogenic Mechanism

Once the protected intermediate is synthesized, it undergoes a standard Zemplén deprotection (using sodium methoxide in methanol) to remove all acetyl groups, yielding the final chromogenic substrate (e.g., X-Gal)[4].

The utility of these substrates in molecular biology relies on a highly specific cascade of enzymatic cleavage followed by spontaneous chemical oxidation.

Signaling pathway from enzymatic cleavage to the formation of the insoluble indigo dye.

Mechanistic Breakdown:

• Enzymatic Cleavage: The target enzyme (e.g., β-galactosidase) recognizes the specific sugar moiety and hydrolyzes the β-glycosidic bond, releasing the free, unprotected 5-bromo-4-chloroindoxyl monomer[5].

• Spontaneous Dimerization: Because the N-1 position is no longer protected by the acetyl group, the highly unstable monomer immediately reacts with dissolved oxygen in the assay buffer. Two monomer molecules undergo oxidative dimerization to form 5,5'-dibromo-4,4'-dichloro-indigo [5].

• Precipitation: The resulting halogenated indigo dye is highly hydrophobic and insoluble in aqueous media. It precipitates precisely at the site of enzymatic activity, providing a crisp, localized blue signal that prevents diffusion artifacts in tissue staining or microbial colony screening[5].

References

• CN106432369A - Synthesis method of glucoside based on indoxyl derivative and 2-(benzothiazol-2-yl)

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An In-depth Technical Guide to Determining the Solubility Profile of 1-Acetyl-5-bromo-4-chloroindolin-3-one

Abstract

This technical guide provides a comprehensive framework for determining the solubility profile of the novel compound 1-Acetyl-5-bromo-4-chloroindolin-3-one. Recognizing the critical role of solubility in drug discovery and development, this document details the theoretical underpinnings and provides robust, step-by-step experimental protocols for assessing both thermodynamic and kinetic solubility. It is designed for researchers, chemists, and drug development professionals to establish a foundational understanding of the compound's behavior in Dimethyl Sulfoxide (DMSO) and a panel of common organic solvents. The guide emphasizes the causality behind experimental choices, offers self-validating protocols, and is grounded in authoritative scientific principles to ensure accuracy and reproducibility.

Introduction: The Imperative of Solubility Profiling

The compound 1-Acetyl-5-bromo-4-chloroindolin-3-one is a substituted indolinone, a scaffold prevalent in compounds of significant biological interest, including kinase inhibitors and other therapeutic agents.[1][2][3][4] Its specific halogenation and acetylation pattern suggests a complex physicochemical profile that requires thorough characterization before its potential can be realized in any application, from chemical synthesis to high-throughput screening (HTS).

A compound's solubility is a master variable that dictates its utility. Poor solubility can lead to unreliable in vitro test results, impede formulation for in vivo studies, and ultimately cause the failure of promising drug candidates.[5] Therefore, a detailed understanding of the solubility of 1-Acetyl-5-bromo-4-chloroindolin-3-one in various solvent systems is not merely ancillary data; it is a critical prerequisite for its advancement.

This guide will focus on two key types of solubility:

• Thermodynamic Solubility: The true equilibrium solubility, representing the maximum concentration of a compound that can be dissolved in a solvent under specific conditions (temperature, pressure) when the system has reached equilibrium.[6] This value is crucial for formulation development and understanding the compound's intrinsic properties.[7][8]

• Kinetic Solubility: A measure of how quickly a compound precipitates out of a solution when added from a concentrated stock (typically DMSO) into an aqueous buffer.[9] This is highly relevant for predicting behavior in biological assays and HTS, where compounds are rapidly diluted.[5][8][9]

The primary solvent of interest is Dimethyl Sulfoxide (DMSO) , the universal solvent in drug discovery for its remarkable ability to dissolve a wide range of polar and nonpolar compounds.[10][11] However, reliance on DMSO can be deceptive, as compounds often precipitate upon dilution into aqueous media—a common and frustrating issue for researchers.[12][13] This guide therefore extends its scope to a panel of organic solvents to provide a holistic solubility profile.

Theoretical Framework: Predicting Solubility Behavior

The solubility of 1-Acetyl-5-bromo-4-chloroindolin-3-one is governed by its molecular structure and its interaction with the solvent.

• Molecular Structure: The molecule possesses several key features:

  • Polar Groups: The acetyl group (-C(O)CH₃) and the ketone (C=O) on the indolinone ring are polar and can act as hydrogen bond acceptors.

  • Halogen Atoms: The bromine and chlorine atoms increase the molecule's molecular weight and lipophilicity. While they can participate in halogen bonding, their primary effect is to contribute to van der Waals interactions. The presence of halogens can impact membrane permeability.[14]

  • Aromatic System: The benzene ring component is nonpolar and favors interactions with other nonpolar or aromatic solvents.

  • N-Acetyl Group: This group locks the nitrogen atom, preventing it from acting as a hydrogen bond donor, which may decrease solubility in protic solvents compared to a non-acetylated analogue.

• Solvent Properties ("Like Dissolves Like"):

  • DMSO (Polar Aprotic): As a strong polar aprotic solvent, DMSO is an excellent hydrogen bond acceptor and has a large dipole moment.[10][11] It is expected to effectively solvate the polar functionalities of the indolinone. Its ability to dissolve both polar and nonpolar compounds makes it an ideal starting point.[10]

  • Protic Solvents (e.g., Ethanol, Methanol): These solvents can act as both hydrogen bond donors and acceptors. They will interact with the carbonyl groups of the target molecule but may be less effective than DMSO due to the lack of a hydrogen bond donor on the indolinone nitrogen.

  • Nonpolar Solvents (e.g., Toluene, Hexane): These solvents will primarily interact with the nonpolar aromatic and halogenated portions of the molecule. Solubility is expected to be lower in these solvents unless lipophilicity is the dominant characteristic of the molecule.

  • Polar Aprotic Solvents (e.g., Acetonitrile, Dichloromethane): These offer intermediate polarities and will provide a more nuanced picture of the compound's solubility profile.

Experimental Design & Workflow

A systematic approach is required to generate a reliable solubility profile. The overall workflow involves preparing solutions, allowing them to equilibrate (for thermodynamic solubility), separating undissolved solid, and quantifying the concentration of the dissolved compound.

Caption: Dominant intermolecular forces influencing solubility.

A high solubility in DMSO is expected due to strong dipole-dipole interactions. In contrast, solubility in a nonpolar solvent like Toluene will depend on weaker forces like π-π stacking with the aromatic ring and van der Waals interactions with the halogens, likely resulting in lower overall solubility.

Conclusion and Practical Implications

Establishing a comprehensive solubility profile for 1-Acetyl-5-bromo-4-chloroindolin-3-one is a foundational step in its development pathway. The protocols outlined in this guide provide a robust methodology for generating reliable thermodynamic and kinetic solubility data.

• For the Medicinal Chemist: This data will guide the selection of solvents for synthesis and purification, and inform structure-activity relationship (SAR) studies where solubility is a key parameter for optimization.

• For the Biologist/Pharmacologist: Understanding the kinetic solubility is paramount. It helps in designing reliable in vitro assays by ensuring the compound remains in solution at the tested concentrations, thus avoiding misleading results caused by compound precipitation. [12][13]A low kinetic solubility may necessitate changes to assay protocols, such as lowering the final DMSO concentration or including solubility-enhancing excipients.

• For the Formulation Scientist: The thermodynamic solubility data is the starting point for developing a viable formulation for in vivo studies. Low aqueous solubility is a major hurdle for oral bioavailability and may necessitate advanced formulation strategies such as amorphous solid dispersions, salt formation, or nanoparticle engineering. [15] By systematically applying the principles and protocols within this guide, researchers can confidently characterize the solubility of 1-Acetyl-5-bromo-4-chloroindolin-3-one, enabling informed decisions and accelerating its journey from a novel molecule to a valuable scientific tool or therapeutic candidate.

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• BenchChem. (2025). Addressing issues with DMSO precipitating out of solution when adding aqueous buffers.
• Saal, C., & Petereit, A. C. (2012).
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• World Health Organization (WHO). (n.d.). Annex 4: Protocol to conduct equilibrium solubility experiments.
• U.S. EPA. (2018). MALTOL LACTONE: DETERMINATION OF WATER SOLUBILITY USING THE SHAKE FLASK METHOD.
• Jouyban, A. (2024). A Description on the Shake-Flask and Laser Monitoring-Based Techniques for Determination of the Drug's Solubility. Pharmaceutical Sciences.
• BenchChem. (2025). Application Notes and Protocols for Determining the Solubility of Novel Compounds.
• Al-Ghaban, N. M., et al. (2020). Optimizing solubility: Kinetic versus thermodynamic solubility temptations and risks.
• Brittain, H. G. (2014). Thermodynamic vs. Kinetic Solubility: Knowing Which is Which. American Pharmaceutical Review.
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• Wang, L., et al. (2021). Synthesis of Hydroxysuccinimide Substituted Indolin-3-ones via One-Pot Cascade Reaction. The Journal of Organic Chemistry.
• Wawer, M., et al. (2024).
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• Zhang, P., et al. (2017). Synthesis and Biological Evaluation of 3-Substituted-indolin-2-one Derivatives Containing Chloropyrrole Moieties. Molecules.
• Liu, Z., et al. (2023). The structure-based optimization of 3-substituted indolin-2-one derivatives as potent and isoform-selective c-Jun N-terminal kinase 3 (JNK3) inhibitors and biological evaluation. European Journal of Medicinal Chemistry.
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Advanced Synthesis and Applications of 1-Acetyl-5-bromo-4-chloroindolin-3-one

Executive Summary & Chemical Context

1-Acetyl-5-bromo-4-chloroindolin-3-one (CAS: 116270-39-4), frequently referred to as 1-acetyl-5-bromo-4-chloro-pseudoindoxyl, is a highly specialized, transiently stable intermediate pivotal to the synthesis of chromogenic substrates[1]. In molecular biology and diagnostic microbiology, its downstream derivatives—such as X-Gal, X-Gluc, and X-Phos—are indispensable for detecting specific enzyme activities (e.g., β -galactosidase, phosphatidylcholine-specific phospholipase C)[1][2].

The structural causality of this intermediate is twofold:

• Halogenation Pattern (5-bromo-4-chloro): Dictates the tightly localized, insoluble nature and intense blue-green color of the final 5,5'-dibromo-4,4'-dichloro-indigo precipitate formed upon enzymatic cleavage and subsequent oxidative dimerization[1][2].

• N-Acetylation (1-acetyl): Free indoxyls are notoriously unstable, undergoing rapid, spontaneous aerobic oxidation[1]. The 1-acetyl moiety acts as a critical protecting group, masking the reactive nitrogen and preventing premature dimerization, thereby allowing the molecule to act as a stable nucleophile/acceptor in subsequent synthetic steps (e.g., glycosylation or phosphorylation)[1][3].

Retrosynthetic Strategy and Core Pathway

The synthesis of halogenated indolin-3-ones fundamentally relies on the construction of the indole core from substituted benzene derivatives. Direct halogenation of an intact indole ring often yields poor regioselectivity. Therefore, the industry-standard approach builds the ring via a modified anthranilic acid pathway[4].

Synthesis pathway of 1-Acetyl-5-bromo-4-chloroindolin-3-one.

Mechanistic Breakdown

• Bromination: Starting with a 4-chloro-anthranilic acid derivative, N-bromosuccinimide (NBS) is utilized to introduce the bromine atom at the 5-position. The ortho/para directing effects of the amino group, combined with the steric hindrance of the existing chlorine, selectively drive this electrophilic aromatic substitution[4].

• N-Alkylation: The resulting 5-bromo-4-chloro-2-aminobenzoic acid undergoes a nucleophilic substitution with sodium chloroacetate. This step installs the two-carbon chain necessary for the eventual formation of the five-membered pyrrole ring[4].

• Cyclization and Protection: The critical ring-closure is achieved via a Perkin-like condensation. Heating the intermediate in the presence of acetic anhydride and sodium acetate drives cyclization, decarboxylation, and simultaneous N-acetylation. This "one-pot" trapping mechanism is essential; without the immediate acetylation provided by the anhydride, the resulting indoxyl would rapidly degrade[1][4].

Downstream Application: Phase-Transfer Catalyzed Glycosylation

Once synthesized, 1-acetyl-5-bromo-4-chloroindolin-3-one is primarily used as a glycosyl acceptor to synthesize chromogenic probes like X-Gluc. Traditional methods required strictly anhydrous, anaerobic conditions and highly reactive sodium methoxide, often resulting in low yields (~25%)[3].

Modern protocols utilize Phase-Transfer Catalysis (PTC) to overcome these limitations, allowing the reaction to proceed smoothly at room temperature with higher yields[3].

Phase-transfer catalyzed glycosylation workflow.

Validated Experimental Protocol: Synthesis of Protected X-Gluc Precursor

This protocol details the coupling of the indolin-3-one core with a sugar donor using Tetrabutylammonium hydrogen sulfate (TBAHS) as a phase-transfer catalyst[3].

Reagents & Materials:

• 1-Acetyl-5-bromo-4-chloroindolin-3-one (1.00 mmol, 289 mg)

• Acetyl bromide- α -D-glucose (2.50 mmol, 1028 mg)

• Potassium Hydroxide (KOH) (5.00 mmol, 281 mg)

• Tetrabutylammonium hydrogen sulfate (TBAHS) (0.20 mmol, 68 mg)

• Dichloromethane (CH 2​ Cl 2​ ), anhydrous (10 mL)

• Argon gas

Step-by-Step Methodology:

• System Purging: Flush a dry, round-bottom flask with Argon to displace atmospheric oxygen, mitigating any risk of oxidative degradation of the indoxyl core.

• Enolate Generation: Add 1-acetyl-5-bromo-4-chloroindolin-3-one (289 mg), TBAHS (68 mg), and KOH (281 mg) to the flask.

• Solvent Addition: Inject 10 mL of anhydrous CH 2​ Cl 2​ . Stir the heterogeneous mixture vigorously at room temperature for exactly 10 minutes. Causality: The TBAHS facilitates the transfer of the hydroxide ion into the organic phase, deprotonating the indolin-3-one to form a highly reactive, organic-soluble enolate[3].

• Glycosyl Donor Addition: Add the acetyl bromide- α -D-glucose (1028 mg) in one portion.

• Coupling Reaction: Maintain vigorous stirring at room temperature for 3 hours. The reaction progress can be monitored via TLC. The α -configuration of the bromide donor ensures that the nucleophilic attack by the bulky indoxyl enolate proceeds via an S N​ 2-like inversion, yielding the desired β -glycosidic linkage[3].

• Workup & Purification: Transfer the mixture to a separatory funnel, wash with distilled water to remove inorganic salts, and extract the aqueous layer with additional CH 2​ Cl 2​ . Dry the combined organic phases over anhydrous sodium sulfate, concentrate under reduced pressure, and purify via silica gel chromatography. Recrystallize from ethanol to yield colorless needle-like crystals[3].

Quantitative Reaction Parameters

The following table summarizes the stoichiometric ratios and expected outcomes for the phase-transfer catalyzed glycosylation of 1-acetyl-5-bromo-4-chloroindolin-3-one, demonstrating the efficiency gains over legacy methods[3].

Parameter	Value / Reagent	Molar Equivalent	Function
Acceptor	1-Acetyl-5-bromo-4-chloroindolin-3-one	1.0 eq	Core chromogenic scaffold
Donor	Acetyl bromide- α -D-glucose	2.5 eq	Halosugar providing the glycone moiety
Base	Potassium Hydroxide (KOH)	5.0 eq	Deprotonation for enolate formation
PTC	TBAHS	0.2 eq	Phase transfer of ions into CH 2​ Cl 2​
Conditions	Room Temperature, Argon atmosphere	N/A	Prevents oxidation, drives S N​ 2 inversion
Reaction Time	3 Hours	N/A	Kinetic completion of coupling
Expected Yield	~46% (Isolated, purified)	N/A	Significant improvement over legacy 25% yields

References

• CN106432369A - Synthesis method of glucoside based on indoxyl derivative and 2-(benzothiazol-2'-yl)phenol derivatives. Google Patents.
• CN106986809B - Synthesis method of 5-bromo-6-chloro-3-indoxyl. Google Patents.
• 1H-Indol-3-ol, 5-bromo-4-chloro- | 117887-41-9. Benchchem.
• 5-Bromo-4-chloro-3-indolyl caprylate. Glycosynth.

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• 4. CN106986809B - Synthesis method of 5-bromo-6-chloro-3-indoxyl - Google Patents [patents.google.com]

Comprehensive Technical Guide on 1-Acetyl-5-bromo-4-chloroindolin-3-one: Material Safety, Handling, and Application in Chromogenic Substrate Synthesis

Executive Summary

In the realm of molecular biology and diagnostic biochemistry, the visual detection of enzymatic activity relies heavily on chromogenic substrates. 1-Acetyl-5-bromo-4-chloroindolin-3-one (CAS: 116270-39-4), commonly referred to as a protected pseudoindoxyl, serves as the critical synthetic precursor for some of the most widely used reporter substrates in the industry, including X-Gal, X-Gluc, and BCIP[1, 3].

This whitepaper provides an in-depth analysis of the physicochemical properties, Material Safety Data Sheet (SDS) handling protocols, and the mechanistic workflows required to utilize this intermediate effectively. By understanding the causality behind its structural design—specifically the role of the N-acetyl protecting group—researchers can optimize glycosylation yields and prevent premature oxidative degradation during substrate synthesis.

Chemical Profile & Structural Mechanics

The core utility of 1-Acetyl-5-bromo-4-chloroindolin-3-one lies in its tautomeric behavior. Under basic conditions, the 3-keto group enolizes to form a 3-hydroxyl intermediate (indoxyl). However, unprotected indoxyls are highly unstable and spontaneously dimerize in the presence of oxygen to form insoluble indigo dyes [4]. The addition of the N-acetyl group is a deliberate structural modification that sterically and electronically stabilizes the pseudoindoxyl core, preventing spontaneous dimerization and directing subsequent nucleophilic attacks exclusively to the oxygen atom (O-glycosylation) rather than the nitrogen [1].

Table 1: Physicochemical Properties

Property	Value / Description
Chemical Name	1-Acetyl-5-bromo-4-chloro-1,2-dihydro-3H-indol-3-one
CAS Number	116270-39-4
Molecular Formula	C₁₀H₇BrClNO₂
Molecular Weight	288.53 g/mol
Appearance	Off-White to Pale Yellow Solid
Density (Predicted)	1.743 ± 0.06 g/cm³
Boiling Point (Predicted)	523.0 ± 50.0 °C
Solubility	Soluble in Dichloromethane (CH₂Cl₂), DMF, Ethyl Acetate; Insoluble in water [2].

Material Safety Data Sheet (SDS) & Handling Protocols

As a halogenated indolinone derivative, 1-Acetyl-5-bromo-4-chloroindolin-3-one requires stringent handling protocols to ensure both operator safety and material integrity. The compound is classified as a standard laboratory irritant.

Table 2: GHS Hazard and Precautionary Statements

Category	Code	Description
Signal Word	WARNING	Applies to general handling and exposure.
Hazard Statements	H315	Causes skin irritation.
H319	Causes serious eye irritation.
H335	May cause respiratory irritation.
Precautionary	P261	Avoid breathing dust/fume/gas/mist/vapors/spray.
Statements	P280	Wear protective gloves/protective clothing/eye protection.
P302+P352	IF ON SKIN: Wash with plenty of soap and water.
P305+P351+P338	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do.

Personal Protective Equipment (PPE) & Engineering Controls

• Ventilation: All manipulations of the dry powder must be conducted within a certified Class II biological safety cabinet or a chemical fume hood to prevent inhalation of aerosolized particulates.

• PPE: Nitrile gloves (minimum 0.11 mm thickness), safety goggles with side shields, and a standard laboratory coat are mandatory.

• Storage Causality: The compound must be stored at 2-8°C under an inert atmosphere (Argon or Nitrogen). Exposure to ambient moisture and light can trigger slow deacetylation, leading to premature oxidation and degradation of the batch (indicated by a blue discoloration of the powder).

Experimental Workflows: Synthesis of Chromogenic Precursors

The primary application of this compound is the synthesis of glycosidic substrates (e.g., X-Gluc precursors). The following protocol utilizes a Phase-Transfer Catalysis (PTC) methodology. The causality behind using a biphasic or solid-liquid system with Tetrabutylammonium hydrogen sulfate (TBAHS) is to solubilize the inorganic base (KOH) into the organic phase (CH₂Cl₂), thereby maximizing the nucleophilicity of the enolate intermediate without hydrolyzing the sensitive bromosugar donor [1].

Protocol 1: Phase-Transfer Catalyzed O-Glycosylation

Objective: Synthesize the protected X-Gluc intermediate.

• System Initialization: In a flame-dried round-bottom flask purged with Argon, dissolve 1.00 mmol (289 mg) of 1-Acetyl-5-bromo-4-chloroindolin-3-one in 10 mL of anhydrous Dichloromethane (CH₂Cl₂).

• Catalyst & Base Addition: Add 0.20 mmol (68 mg) of TBAHS (phase-transfer catalyst) and 5.00 mmol (281 mg) of finely powdered KOH.

  • Mechanistic Note: The KOH deprotonates the C3-hydroxyl of the enolized indolinone. TBAHS forms a lipophilic ion pair with the resulting enolate, keeping it highly reactive in the CH₂Cl₂ layer.

• Activation: Stir the suspension vigorously at room temperature (20-25°C) for exactly 10 minutes. A slight color shift may indicate enolate formation.

• Glycosylation: Add 2.50 mmol (1028 mg) of Acetyl bromide-α-D-glucose in a single portion.

  • Self-Validation Step: Monitor the reaction via Thin-Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (2:1) mobile phase. The disappearance of the pseudoindoxyl spot (UV active at 254 nm) confirms reaction progression.

• Reaction Maturation: Stir for 3 hours at room temperature under Argon.

• Workup & Purification: Quench the reaction with 10 mL of ice-cold distilled water. Transfer to a separatory funnel and extract the organic layer. Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Isolation: Purify the crude residue via silica gel column chromatography, followed by recrystallization from absolute ethanol to yield the pure, colorless crystalline intermediate.

Workflow for the phase-transfer catalyzed O-glycosylation of the pseudoindoxyl intermediate.

(Note: To yield the final, active biological substrate, the intermediate undergoes a Zemplén deacetylation using catalytic sodium methoxide in methanol to remove all acetyl protecting groups).

Enzymatic Cleavage & Oxidative Dimerization Mechanism

Once the final substrate (e.g., X-Gal) is synthesized and introduced into a biological assay, it acts as a self-validating reporter system. The target enzyme (e.g., β-galactosidase) hydrolyzes the glycosidic bond. This cleavage releases the unstable 5-bromo-4-chloro-indoxyl monomer.

Driven by atmospheric oxygen or an added oxidant like Nitroblue Tetrazolium (NBT), two indoxyl monomers undergo spontaneous oxidative cross-coupling. This forms an H-type chromophore centered on a highly conjugated push-pull electronic system—resulting in the precipitation of 5,5'-dibromo-4,4'-dichloro-indigo , an intensely blue, water-insoluble dye that pinpoints the exact physical location of enzymatic activity [3, 4].

Enzymatic cleavage and subsequent oxidative dimerization yielding the insoluble indigo dye.

Conclusion

1-Acetyl-5-bromo-4-chloroindolin-3-one is an indispensable building block in the development of chromogenic reporter assays. By leveraging its N-acetyl protected structure and employing phase-transfer catalysis, researchers can achieve high-yield O-glycosylation. Strict adherence to SDS handling guidelines ensures that the integrity of the pseudoindoxyl core is maintained, ultimately guaranteeing the high-fidelity performance of the downstream biological assays.

References

• Synthesis method of glucoside based on indoxyl derivative and 2-(benzothiazol-2-yl) derivative. Google Patents (CN106432369A).

• 5-Bromo-4-chloro-3-indolyl phosphate. Wikipedia. Available at:[Link]

• Regioselective chemoenzymatic syntheses of ferulate conjugates as chromogenic substrates for feruloyl esterases. Beilstein Journal of Organic Chemistry. Available at:[Link]

Architecting Chromogenic Substrates: A Technical Whitepaper on CAS 116270-39-4 (1-Acetyl-5-bromo-4-chloro-pseudoindoxyl)

Abstract

In the realm of molecular biology and histochemistry, chromogenic reporter substrates such as X-Gal (5-bromo-4-chloro-3-indolyl-β-D-galactopyranoside) and X-Gluc are indispensable tools for gene expression analysis and microbial detection. The synthesis of these highly specific substrates relies on a critical molecular building block: CAS 116270-39-4, formally known as 1-Acetyl-5-bromo-4-chloro-pseudoindoxyl or 1-Acetyl-5-bromo-4-chloroindolin-3-one[1]. As a Senior Application Scientist, I have structured this whitepaper to dissect the physical characteristics, structural causality, and synthetic workflows associated with this pivotal intermediate.

Structural Causality and Physical Characteristics

CAS 116270-39-4 is an N-acetylated, halogenated indolinone. Every functional group on this molecule serves a distinct mechanistic purpose in downstream applications:

• The Halogens (5-Bromo, 4-Chloro): These are not arbitrary additions. The presence of heavy halogens at the 4 and 5 positions ensures that upon enzymatic cleavage and subsequent oxidative dimerization, the resulting indigo dye is highly insoluble in aqueous media[2]. This insolubility prevents the diffusion of the dye away from the site of enzymatic activity, allowing for pinpoint spatial resolution in tissue staining or colony screening.

• The N-Acetyl Group: During the synthesis of O-glycosides, the indoxyl core is highly prone to premature oxidation or N-glycosylation. The N-acetyl group acts as a critical protecting group, sterically and electronically directing the incoming glycosyl donor exclusively to the oxygen at the C-3 position[2].

Quantitative Data Summary

Table 1: Physical and Chemical Properties of CAS 116270-39-4

Property	Value	Source / Notes
Chemical Name	1-Acetyl-5-bromo-4-chloro-pseudoindoxyl	Standard IUPAC / Common[1][3]
Molecular Formula	C10H7BrClNO2	[1][3]
Molecular Weight	288.53 g/mol	[1][3]
Appearance	Off-White Solid	Crystalline powder[3]
Boiling Point	523.0 ± 50.0 °C	Predicted value[3]
Density	1.743 ± 0.06 g/cm³	Predicted value[3]
pKa	-3.89 ± 0.20	Predicted value[3]
Solubility	Soluble in Dichloromethane, DMF, Ethyl Acetate	Facilitates organic phase reactions[3]
Melting Point	> 120 °C (Estimated)	Specific empirical data is proprietary; analogous halogenated indolinones exhibit high thermal stability.

Synthetic Workflow: Phase-Transfer Catalyzed Glycosylation

The conversion of CAS 116270-39-4 into a functional chromogenic substrate requires a robust glycosylation protocol. Traditional Koenigs-Knorr methods often suffer from low yields and require harsh, anhydrous heavy-metal conditions. Instead, a phase-transfer catalysis (PTC) approach provides a self-validating, high-yield system[2].

Protocol: Synthesis of Protected Indoxyl Glycoside

Causality Check: We utilize Tetrabutylammonium hydrogen sulfate (TBAHS) as a phase-transfer catalyst. Because CAS 116270-39-4 is soluble in organic solvents (like CH₂Cl₂) and the base (KOH) is solid/aqueous, TBAHS shuttles the hydroxide ion into the organic phase. This deprotonates the C-3 hydroxyl (in its enol form), creating a highly reactive phenoxide equivalent ready for nucleophilic attack on the sugar donor without requiring moisture-sensitive bases like NaH[2].

Step-by-Step Methodology:

• System Initialization (Inert Atmosphere): Purge a round-bottom flask with Argon. Causality: The indoxyl core, once deprotonated, is highly susceptible to oxidative dimerization by atmospheric oxygen. Argon displacement is non-negotiable for maintaining high yields and preventing premature indigo formation[2].

• Reagent Assembly: Add 1-acetyl-5-bromo-4-chloroindolin-3-one (289 mg, 1.00 mmol), TBAHS (68 mg, 0.20 mmol), and KOH (281 mg, 5.00 mmol) to the flask[2].

• Solvent Integration: Inject 10 mL of anhydrous Dichloromethane (CH₂Cl₂). Stir the biphasic mixture at room temperature for exactly 10 minutes. This incubation period is critical to establish the phase-transfer equilibrium[2].

• Donor Addition: Introduce the glycosyl donor (e.g., acetyl bromide-α-D-glucose, 1028 mg, 2.50 mmol) in a single portion[2].

• Reaction Monitoring (Self-Validation): Stir the reaction at room temperature for 10 hours. Validate the reaction progression using Thin Layer Chromatography (TLC) utilizing a Hexane:Ethyl Acetate solvent system. The complete disappearance of the UV-active spot corresponding to CAS 116270-39-4 confirms reaction completion[2].

• Workup and Isolation: Separate the organic phase, extract the aqueous layer twice with CH₂Cl₂, and combine the organic fractions. Dry over anhydrous Na₂SO₄. Concentrate under reduced pressure and purify via silica gel chromatography. Recrystallize from ethanol to yield colorless, needle-like crystals of the protected glycoside[2].

Following this, a standard deprotection step using sodium methoxide in methanol removes the acetyl groups from both the sugar moiety and the N-1 position of the indoxyl core, yielding the final chromogenic substrate[2].

Caption: Workflow for the synthesis of chromogenic substrates from CAS 116270-39-4.

Mechanistic Action of the Final Substrate

Once synthesized from CAS 116270-39-4, the resulting chromogenic substrate operates as a self-reporting mechanism for enzymatic activity. When a target enzyme (such as β-galactosidase) cleaves the glycosidic bond, it releases the colorless 5-bromo-4-chloro-indoxyl monomer. Driven by atmospheric oxygen, two monomers rapidly oxidize and dimerize to form 5,5'-dibromo-4,4'-dichloro-indigo, an intensely blue, insoluble precipitate that marks the exact location of enzyme activity[2].

Caption: Enzymatic cleavage and oxidative dimerization of indoxyl substrates.

Conclusion

CAS 116270-39-4 is not merely a chemical intermediate; it is the structural anchor that dictates the efficacy, stability, and spatial resolution of the world's most widely used chromogenic reporter assays. By understanding its physical properties and the causality behind its synthetic manipulation, researchers can optimize yields and develop novel diagnostic substrates with unparalleled precision.

Sources

• 1. echemi.com [echemi.com]
• 2. CN106432369A - Synthesis method of glucoside based on indoxyl derivative and 2-(benzothiazol-2'-yl)phenol derivative - Google Patents [patents.google.com]
• 3. 1-Acetyl-5-broMo-4-chloro-pseudoindoxyl | 116270-39-4 [chemicalbook.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Glycosidase Fluorescent Probes Utilizing 1-Acetyl-5-bromo-4-chloroindolin-3-one

Introduction: Illuminating Glycosidase Activity with Precision

Glycosidases are a ubiquitous class of enzymes that play critical roles in a vast array of biological processes, from digestion and cellular signaling to pathogenesis.[1] The ability to detect and quantify the activity of these enzymes is paramount in fundamental research, disease diagnostics, and the development of novel therapeutics.[1] Fluorescent probes have emerged as indispensable tools for these applications, offering high sensitivity and the potential for real-time monitoring of enzymatic reactions.[1]

Among the various fluorogenic scaffolds, those based on the indoxyl core have a rich history, particularly the chromogenic substrate 5-bromo-4-chloro-3-indolyl-β-D-galactopyranoside (X-Gal), which is widely used in molecular biology for blue-white screening.[1][2] Enzymatic cleavage of the glycosidic bond in these probes releases the indoxyl aglycone, which, in the presence of an oxidizing agent (often atmospheric oxygen), dimerizes to form a brightly colored and fluorescent indigo dye.[3][4] The halogen substitution pattern on the indoxyl ring can be modulated to fine-tune the spectral properties of the resulting dye.[1]

Historically, the synthesis of indoxyl glycosides has been hampered by low yields and the formation of side products due to the instability and low reactivity of the indoxyl hydroxyl group.[1][3][4] However, recent advancements in synthetic methodology have overcome these challenges, enabling the efficient and scalable production of these valuable research tools.[2][3][4][5]

This application note provides a comprehensive and detailed protocol for the synthesis of glycosidase fluorescent probes, starting from the readily available precursor, 1-Acetyl-5-bromo-4-chloroindolin-3-one. We will leverage a modern and robust synthetic strategy that employs a phase-transfer catalyzed glycosylation, a significant improvement over classical Koenigs-Knorr conditions which often result in lower yields for this class of compounds.[1][3] The causality behind each experimental choice will be thoroughly explained to provide researchers with a deep understanding of the underlying chemical principles.

Strategic Overview of the Synthesis

The synthesis of the target glycosidase fluorescent probes from 1-Acetyl-5-bromo-4-chloroindolin-3-one will be accomplished in a three-stage process. This strategy is designed to maximize yield and purity while ensuring reproducibility.

Figure 1: A high-level overview of the synthetic strategy.

Experimental Protocols

Part 1: Preparation of the Glycosyl Acceptor (N-Acetyl-5-bromo-4-chloroindoxyl)

The initial step involves the deacetylation of the commercially available 1-Acetyl-5-bromo-4-chloroindolin-3-one to generate the crucial glycosyl acceptor, N-Acetyl-5-bromo-4-chloroindoxyl. This is a critical step as the free hydroxyl group of the indoxyl is required for the subsequent glycosylation reaction.

Materials and Reagents:

Reagent	Grade	Supplier
1-Acetyl-5-bromo-4-chloroindolin-3-one	≥98%	Major suppliers
Sodium Methoxide (NaOMe)	Reagent grade	Major suppliers
Anhydrous N,N-Dimethylformamide (DMF)	≥99.8%	Major suppliers
Diethyl ether	Anhydrous, ≥99.7%	Major suppliers
Hydrochloric acid (HCl)	1 M aqueous solution	Major suppliers
Saturated aqueous sodium bicarbonate	Laboratory prepared	N/A
Anhydrous sodium sulfate (Na₂SO₄)	Reagent grade	Major suppliers

Step-by-Step Protocol:

• Reaction Setup: In a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (argon or nitrogen), dissolve 1.0 g of 1-Acetyl-5-bromo-4-chloroindolin-3-one in 10 mL of anhydrous N,N-dimethylformamide (DMF).

• Deprotection: Cool the solution to 0 °C in an ice bath. Add 1.2 equivalents of sodium methoxide portion-wise over 5 minutes. The reaction mixture will typically turn a dark color.

• Reaction Monitoring: Allow the reaction to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 2 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a mobile phase of ethyl acetate/hexane (1:1). The disappearance of the starting material and the appearance of a new, more polar spot indicates the completion of the reaction.

• Work-up: Quench the reaction by the slow addition of 50 mL of cold water. Acidify the mixture to approximately pH 5-6 with 1 M HCl.

• Extraction: Transfer the aqueous mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

• Washing: Combine the organic layers and wash sequentially with water (2 x 50 mL) and saturated aqueous sodium bicarbonate (1 x 50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by column chromatography on silica gel using a gradient of ethyl acetate in hexane to afford N-Acetyl-5-bromo-4-chloroindoxyl as a solid.

Causality and Experimental Insights: The use of sodium methoxide in DMF is a standard and effective method for the deacetylation of acetylated indoxyls. Performing the reaction at a low temperature initially helps to control the exothermicity and minimize potential side reactions. The acidic work-up neutralizes the excess base, and the subsequent extractions and washes remove DMF and other water-soluble impurities.

Part 2: Phase-Transfer Catalyzed Glycosylation

This stage involves the coupling of the N-Acetyl-5-bromo-4-chloroindoxyl with a per-O-acetylated glycosyl bromide donor. We will employ phase-transfer catalysis, a technique that enhances the reaction rate between reactants in immiscible phases, leading to higher yields and milder reaction conditions compared to traditional methods.[2][3]

Materials and Reagents:

Reagent	Grade	Supplier
N-Acetyl-5-bromo-4-chloroindoxyl	From Part 1	N/A
Acetobromo-α-D-glucose (or other glycosyl bromide)	≥98%	Major suppliers
Tetrabutylammonium hydrogen sulfate (TBAHS)	Reagent grade	Major suppliers
Dichloromethane (DCM)	Anhydrous, ≥99.8%	Major suppliers
Potassium carbonate (K₂CO₃)	Anhydrous	Major suppliers
Anhydrous sodium sulfate (Na₂SO₄)	Reagent grade	Major suppliers

Step-by-Step Protocol:

• Reaction Setup: To a 100 mL round-bottom flask, add N-Acetyl-5-bromo-4-chloroindoxyl (1.0 equivalent), tetrabutylammonium hydrogen sulfate (TBAHS, 1.1 equivalents), and the desired per-O-acetylated glycosyl bromide (e.g., acetobromo-α-D-glucose, 1.2 equivalents).

• Solvent Addition: Add 20 mL of anhydrous dichloromethane (DCM).

• Addition of Base: To the stirring solution, add 20 mL of a 1 M aqueous solution of potassium carbonate.

• Reaction: Stir the biphasic mixture vigorously at room temperature for 12-24 hours. The progress of the reaction can be monitored by TLC (ethyl acetate/hexane, 1:1).

• Work-up: Once the reaction is complete, transfer the mixture to a separatory funnel. Separate the organic layer.

• Extraction: Extract the aqueous layer with DCM (2 x 20 mL).

• Washing and Drying: Combine the organic layers, wash with water (2 x 30 mL), and dry over anhydrous sodium sulfate.

• Concentration and Purification: Filter the solution and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexane to yield the protected indoxyl glycoside.

Causality and Experimental Insights: TBAHS acts as the phase-transfer catalyst, shuttling the indoxyl anion from the aqueous phase (where it is generated by the potassium carbonate) to the organic phase to react with the glycosyl bromide. This method circumvents the low solubility of the inorganic base in the organic solvent and avoids the harsh, anhydrous conditions required for other glycosylation methods, which can lead to the degradation of the sensitive indoxyl moiety. The use of a per-O-acetylated glycosyl donor ensures the formation of the desired 1,2-trans-glycosidic linkage due to the neighboring group participation of the C-2 acetyl group.[6]

Figure 2: Mechanism of Phase-Transfer Catalyzed Glycosylation.

Part 3: Deprotection to Yield the Final Fluorescent Probe

The final step is the removal of the acetyl protecting groups from the sugar moiety to unmask the final fluorescent probe. This is typically achieved under mild basic conditions using the Zemplén deacetylation method.[3]

Materials and Reagents:

Reagent	Grade	Supplier
Protected Indoxyl Glycoside	From Part 2	N/A
Sodium Methoxide	0.5 M in Methanol	Major suppliers
Anhydrous Methanol	≥99.8%	Major suppliers
Amberlite® IR120 H+ resin	Ion-exchange resin	Major suppliers

Step-by-Step Protocol:

• Reaction Setup: Dissolve the protected indoxyl glycoside (1.0 equivalent) in anhydrous methanol (approximately 10 mL per 100 mg of substrate) in a round-bottom flask with a magnetic stir bar.

• Deprotection: Add a catalytic amount of sodium methoxide solution (e.g., 0.1 equivalents).

• Reaction Monitoring: Stir the reaction at room temperature for 1-4 hours. Monitor the reaction by TLC (e.g., DCM/methanol, 9:1).

• Neutralization: Once the reaction is complete, add Amberlite® IR120 H+ resin until the pH of the solution is neutral (check with pH paper).

• Filtration and Concentration: Filter off the resin and wash it with methanol. Concentrate the filtrate under reduced pressure.

• Final Product: The resulting solid is the final deprotected glycosidase fluorescent probe. Further purification by recrystallization or preparative HPLC can be performed if necessary.

Causality and Experimental Insights: The Zemplén deacetylation is a mild and efficient method for removing acetyl protecting groups from carbohydrates. The use of a catalytic amount of sodium methoxide is sufficient to drive the reaction to completion. Neutralization with an acidic ion-exchange resin is a convenient way to remove the sodium ions without introducing water, which could potentially hydrolyze the product.

Characterization and Validation

The synthesized probe should be thoroughly characterized to confirm its identity and purity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR should be used to confirm the structure of the final product. Key diagnostic signals include the anomeric proton of the sugar (typically in the region of 4.5-5.5 ppm in ¹H NMR) and the aromatic protons of the indoxyl core.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) should be used to confirm the exact mass of the synthesized probe.

• Fluorescence Spectroscopy: The photophysical properties of the probe should be characterized after enzymatic cleavage. This involves incubating the probe with the target glycosidase and measuring the fluorescence emission spectrum of the resulting indigo dye. The excitation and emission maxima should be determined.

Table 1: Expected Photophysical Properties of the Enzymatically Released Indigo Dye

Property	Expected Value
Excitation Maximum (λex)	~600 nm
Emission Maximum (λem)	~650 nm
Appearance	Blue/Green

Application: In Vitro Glycosidase Activity Assay

This section provides a general protocol for using the synthesized probe to measure glycosidase activity in vitro.

Materials and Reagents:

Reagent

Synthesized Glycosidase Fluorescent Probe

Target Glycosidase Enzyme

Assay Buffer (e.g., PBS, pH 7.4)

96-well microplate (black, clear bottom)

Microplate reader with fluorescence detection

Protocol:

• Prepare a stock solution of the fluorescent probe in a suitable solvent (e.g., DMSO).

• In a 96-well microplate, add the assay buffer and the enzyme solution.

• Initiate the reaction by adding the fluorescent probe to each well.

• Incubate the plate at the optimal temperature for the enzyme (e.g., 37 °C).

• Measure the increase in fluorescence over time using a microplate reader at the predetermined excitation and emission wavelengths.

• The rate of increase in fluorescence is proportional to the enzyme activity.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low yield in glycosylation	Inefficient phase-transfer catalysis	Ensure vigorous stirring to maximize the interface between the two phases. Check the quality of the TBAHS. Consider using a different phase-transfer catalyst.
Decomposition of the indoxyl acceptor	Ensure the reaction is performed under an inert atmosphere. Use high-purity, anhydrous solvents.
Incomplete deprotection	Insufficient catalyst or reaction time	Increase the amount of sodium methoxide or extend the reaction time. Monitor closely by TLC.
Spontaneous color formation of probe	Instability of the probe	Store the final probe as a solid, protected from light and moisture, at a low temperature (-20 °C). Prepare stock solutions fresh before use.

Conclusion

This application note provides a detailed and scientifically grounded protocol for the synthesis of glycosidase fluorescent probes using 1-Acetyl-5-bromo-4-chloroindolin-3-one as a starting material. By employing a modern phase-transfer catalyzed glycosylation, this method offers a reliable and high-yielding route to these valuable biological tools. The provided protocols and explanations are intended to empower researchers in their efforts to study the intricate roles of glycosidases in health and disease.

References

• Böttcher, A., & Thiem, J. (2015). Synthesis of Indoxyl-glycosides for Detection of Glycosidase Activities. Journal of Visualized Experiments, (99), e52442. [Link]

• Thiem, J., Böttcher, A., & Hofmann, J. (2013). Novel Efficient Routes to Indoxyl Glycosides for Monitoring Glycosidase Activities. Organic Letters, 15(14), 3686–3689. [Link]

• Böttcher, A., & Thiem, J. (2013). Indoxylic Acid Esters as Convenient Intermediates Towards Indoxyl Glycosides. European Journal of Organic Chemistry, 2013(28), 6348-6357. [Link]

• Tanaka, F. (2019). Synthesis of a 1,2-cis-indoxyl galactoside as a chromogenic glycosidase substrate. Beilstein Journal of Organic Chemistry, 15, 2185-2192. [Link]

• Thiem, J., & Böttcher, A. (2015). Synthesis of Indoxyl-glycosides for Detection of Glycosidase Activities. PubMed, 26065582. [Link]

• ChemBK. (2024). 5-Bromo-4-chloro-3-indolyl-beta-D-glucopyranoside. [Link]

• Jiang, B., et al. (2014). An Efficient Synthesis of 5-Bromo-4-chloro-3-indoxyl Choline Phosphate. Advanced Materials Research, 997, 203-206. [Link]

• Wikipedia. (2023). Koenigs–Knorr reaction. [Link]

Sources

• 1. Synthesis of a 1,2- cis -indoxyl galactoside as a chromogenic glycosidase substrate - RSC Advances (RSC Publishing) DOI:10.1039/C9RA05797H [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis of Indoxyl-glycosides for Detection of Glycosidase Activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Koenigs–Knorr reaction - Wikipedia [en.wikipedia.org]

Using 1-Acetyl-5-bromo-4-chloroindolin-3-one in specific activity staining of cells

Application Note: Synthesis and Utilization of 1-Acetyl-5-bromo-4-chloroindolin-3-one Derived Substrates for Specific Activity Staining of Cells

Executive Summary & Mechanistic Grounding

1-Acetyl-5-bromo-4-chloroindolin-3-one (often referred to as 1-acetyl-5-bromo-4-chloroindoxyl) is a foundational aglycone precursor in the field of cytochemistry[1]. While not applied directly to cells as a staining reagent, it is the critical building block used to synthesize a vast array of "X-based" chromogenic substrates—most notably X-Gal, X-Gluc, and X-Phos[2]. These derived substrates are indispensable for the specific activity staining of cells, allowing researchers to precisely localize enzyme activity in tissues, validate transgenic reporter assays, and conduct high-throughput microbial screening[3].

The Causality of Chemical Design: Unprotected indoxyls are highly unstable and prone to spontaneous oxidation in the presence of ambient air, prematurely forming indigo dyes. The addition of the N-acetyl group in 1-acetyl-5-bromo-4-chloroindolin-3-one stabilizes the molecule[1]. This protection ensures that subsequent coupling reactions (e.g., glycosylation or esterification) occur strictly and regioselectively at the 3-hydroxyl position[2]. Once the target moiety (such as a galactose or ester group) is covalently attached, the molecule achieves structural stability, allowing the N-acetyl group to be safely removed via mild basic hydrolysis to yield the final, active chromogenic substrate[2].

The Mechanism of Chromogenesis: During specific activity staining, a target cellular enzyme cleaves the 3-O-glycosidic or ester bond of the synthesized substrate. This cleavage releases the soluble 5-bromo-4-chloroindoxyl monomer. In the presence of an oxidative catalyst (typically a ferri/ferrocyanide redox pair), these monomers rapidly dimerize to form 5,5'-dibromo-4,4'-dichloro-indigo. This resulting precipitate is intensely blue and highly insoluble, preventing the diffusion of the dye away from the enzymatic site and ensuring high-resolution spatial localization within the cell.

Chemical and enzymatic pathway from 1-Acetyl-5-bromo-4-chloroindolin-3-one to localized indigo stain.

Quantitative Parameters of Derived Substrates

To facilitate experimental design, the quantitative parameters of the most common specific activity staining substrates derived from 1-acetyl-5-bromo-4-chloroindolin-3-one are summarized below.

Table 1: Operating Parameters for X-Derived Chromogenic Substrates

Derivative Substrate	Target Enzyme	Optimal pH	Typical Working Conc.	Precipitate λmax	Primary Cell Staining Application
X-Gal	β-Galactosidase	7.0 - 7.5	1.0 - 2.0 mg/mL	~615 nm	Senescence detection, lacZ reporters
X-Gluc	β-Glucuronidase	7.0	1.0 - 2.0 mg/mL	~615 nm	Plant uidA transgenic assays
X-Phos	Alkaline Phosphatase	9.5	0.5 - 1.0 mg/mL	~615 nm	Stem cell pluripotency mapping
X-Arabinofuranoside	Feruloyl Esterase	6.0 - 7.0	0.5 - 1.0 mg/mL	~615 nm	Microbial screening[3]

Protocol 1: Chemo-Enzymatic Synthesis of Custom Chromogenic Substrates

For researchers targeting novel enzymes (e.g., specific esterases or rare glycosidases), custom substrates must be synthesized from the 1-acetyl-5-bromo-4-chloroindolin-3-one precursor.

Step-by-Step Methodology:

• Regioselective Coupling: Dissolve 1-acetyl-5-bromo-4-chloroindolin-3-one and the desired halogenated donor (e.g., acetobromogalactose for X-Gal) in anhydrous dichloromethane (DCM). Add a thiophilic promoter or phase-transfer catalyst (e.g., Silver Carbonate or TBAHS)[4]. Stir at room temperature under argon for 4-10 hours.

• Organic Extraction: Wash the reaction mixture with distilled water, extract the organic phase, and dry over anhydrous sodium sulfate. Concentrate via rotary evaporation.

• Deprotection: To remove the N-acetyl and O-acetyl protecting groups, dissolve the intermediate in anhydrous methanol and add a catalytic amount of sodium methoxide (NaOMe)[2]. Stir at 0°C for 2 hours. Causality: Strict temperature control prevents the degradation of the newly formed glycosidic/ester bond.

• Purification: Neutralize the solution with a weak acid resin, filter, and recrystallize the product from ethanol to yield the pure, colorless X-substrate.

Protocol 2: Specific Activity Staining of Cells (Self-Validating Workflow)

This protocol details the application of the synthesized X-substrate (using X-Gal as the standard model) for the specific activity staining of adherent cell cultures.

Self-Validating System Setup:

• Positive Control: Cells constitutively expressing the target enzyme (e.g., lacZ transfected cells).

• Negative Control: Wild-type cells lacking the reporter gene (assesses endogenous background activity).

• Methodological Control: Transfected cells incubated in a staining buffer lacking the X-substrate (rules out non-specific chemical precipitation).

Step-by-Step Methodology:

• Cell Preparation & Washing: Aspirate culture media and gently wash the adherent cells twice with 1X Phosphate-Buffered Saline (PBS) to remove serum proteins that may interfere with fixation.

• Mild Fixation: Incubate cells in a solution of 0.2% Glutaraldehyde and 2% Formaldehyde in PBS for exactly 5 minutes at room temperature.

  • Causality: This specific low-concentration fixative blend cross-links structural proteins to maintain cellular morphology without denaturing the tertiary structure of the target enzyme. Over-fixation will permanently inactivate the enzyme active site, causing false negatives.

• Permeabilization & Cofactor Loading: Wash the cells three times with PBS containing 2 mM MgCl₂.

  • Causality: Mg²⁺ is an essential catalytic cofactor for many hydrolytic enzymes (like β-galactosidase). Loading it during the wash steps ensures the enzyme is fully active prior to substrate introduction.

• Staining Reaction: Add the Staining Buffer to the cells. The buffer must contain: 1.0 mg/mL X-Substrate, 5 mM Potassium Ferricyanide (K₃[Fe(CN)₆]), 5 mM Potassium Ferrocyanide (K₄[Fe(CN)₆]), and 2 mM MgCl₂ in PBS.

  • Causality: The ferri/ferrocyanide redox pair acts as a critical electron sink. It dramatically accelerates the oxidative dimerization of the cleaved indoxyl monomers into indigo blue. Without this redox pair, the monomers would diffuse out of the cell before precipitating, resulting in a blurry, unlocalized signal.

• Incubation: Seal the plate to prevent evaporation and incubate at 37°C in the dark for 2 to 24 hours. Monitor periodically under a brightfield microscope until the desired blue precipitate intensity is achieved.

• Termination & Imaging: Remove the staining buffer, wash twice with PBS, and overlay with 70% glycerol for long-term storage and high-contrast brightfield imaging.

Step-by-step specific activity staining workflow using X-derived chromogenic substrates.

References[1] Misner, J. W. "An Improved Method for the Selective Hydrolysis of 1-Acetyl-5-bromo-4-chloroindoxyl Acetate to 1-Acetyl-5-bromo-4-chloroindoxyl." Organic Preparations and Procedures International. https://www.tandfonline.com/doi/abs/10.1080/00304948809355875[3] Rakotoarivonina, H., et al. "New chromogenic substrates for feruloyl esterases." Organic & Biomolecular Chemistry. https://doi.org/10.1039/B800115A[2] Horwitz, J. P., et al. "Substrates for Cytochemical Demonstration of Enzyme Activity. I. Some Substituted 3-Indolyl-β-D-glycopyranosides." Journal of Medicinal Chemistry. https://pubs.acs.org/doi/10.1021/jm00334a044

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Advanced Synthesis and Application of Chromogenic Enzyme Substrates Using 1-Acetyl-5-bromo-4-chloroindolin-3-one

Executive Summary

Chromogenic substrates are foundational tools in molecular biology, enabling the visual detection of enzymatic activity through localized, insoluble dye precipitation. The synthesis of these substrates—most notably X-Gal (5-bromo-4-chloro-3-indolyl-β-D-galactopyranoside)—relies heavily on the critical intermediate 1-Acetyl-5-bromo-4-chloroindolin-3-one (CAS: 116270-39-4)[1].

This application note provides a comprehensive, self-validating methodology for synthesizing indoxyl glycosides from this intermediate. By detailing the mechanistic causality behind phase-transfer glycosylation and global deprotection, this guide empowers researchers to optimize substrate yields and validate their functional efficacy in downstream biological assays.

Mechanistic Foundation: The "Why" Behind the Chemistry

The historical synthesis of X-Gal, first pioneered by Jerome Horwitz in 1964, struggled with low yields due to the inherent instability of the indoxyl core[2]. Unprotected indoxyls rapidly oxidize and dimerize in the presence of air, prematurely forming the indigo dye before glycosylation can occur.

To circumvent this, modern synthetic routes utilize 1-Acetyl-5-bromo-4-chloroindolin-3-one (a pseudoindoxyl). The strategic N-acetylation serves two critical mechanistic purposes:

• Nitrogen Protection: It prevents competitive N-glycosylation, ensuring that the glycosyl donor exclusively attacks the oxygen atom.

• Keto-Enol Tautomerization: Under basic conditions, the ketone at the C3 position enolizes to form a reactive phenoxide-like intermediate. This localized nucleophile attacks the anomeric carbon of an activated sugar donor (e.g., acetobromo-α-D-galactose), driving stereoselective β-O-glycosylation.

Once the protected glycoside is formed, the acetyl groups on both the sugar moiety and the indole nitrogen are cleaved via Zemplén deacetylation, yielding the final active substrate[3].

Enzymatic Cleavage and Signal Generation

The biological utility of the synthesized substrate relies on a self-amplifying physical transformation. Upon enzymatic cleavage by β-galactosidase, the released monomer is highly unstable and spontaneously dimerizes in the presence of ambient oxygen to form an intensely blue, water-insoluble precipitate (5,5'-dibromo-4,4'-dichloro-indigo)[2].

Enzymatic hydrolysis of X-Gal followed by spontaneous oxidative dimerization.

Quantitative Optimization of Glycosylation

Historically, glycosylation was performed in acetone with sodium hydroxide, a method plagued by side reactions and poor yields (often <25%)[3]. Transitioning to a Phase Transfer Catalysis (PTC) system using dichloromethane (CH₂Cl₂), potassium hydroxide (KOH), and tetrabutylammonium hydrogen sulfate (TBAHS) significantly enhances the nucleophilicity of the enolate, doubling the reaction yield[4].

Table 1: Comparison of Glycosylation Methodologies

Methodology	Reagents & Solvents	Reaction Time	Average Yield	Mechanistic Limitation / Advantage
Classical Method	Acetone, NaOH, 0°C	18 hours	15% - 25%	High rates of substrate degradation and premature oxidation.
Phase Transfer (PTC)	CH₂Cl₂, KOH, TBAHS, H₂O	3 - 10 hours	46% - 57%	Biphasic system stabilizes the enolate; prevents side reactions.

Chemical Synthesis Protocols

The following protocol details the synthesis of X-Gal using the optimized PTC methodology.

Workflow for the chemical synthesis of X-Gal from 1-acetyl-5-bromo-4-chloroindolin-3-one.

Protocol A: Phase-Transfer Glycosylation

Objective: Synthesize the protected intermediate (1-acetyl-5-bromo-4-chloroindol-3-yl) 2,3,4,6-tetra-O-acetyl-β-D-galactopyranoside.

• Preparation of the Biphasic System: In a round-bottom flask under an argon atmosphere, combine 1-acetyl-5-bromo-4-chloroindolin-3-one (1.00 mmol) and the phase-transfer catalyst TBAHS (0.20 mmol) in 10 mL of anhydrous CH₂Cl₂[4].

• Base Addition: Add solid KOH (5.00 mmol) to the mixture. Stir at room temperature for 10 minutes to allow the base to deprotonate the pseudoindoxyl, driving enolization.

• Glycosylation: Gradually add the glycosyl donor, acetobromo-α-D-galactose (2.50 mmol), to the reaction mixture.

• Reaction Monitoring: Stir the mixture at room temperature for approximately 10 hours. The progress can be monitored via TLC (Thin Layer Chromatography) until the pseudoindoxyl is fully consumed.

• Extraction and Purification: Separate the organic phase, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure. Purify the crude product via silica gel column chromatography, followed by recrystallization in ethanol to yield the protected intermediate as colorless crystals.

Protocol B: Global Deprotection (Zemplén Deacetylation)

Objective: Remove all acetyl protecting groups to yield the final X-Gal substrate.

• Suspension: Suspend the protected intermediate (approx. 3.23 mmol) in 60 mL of anhydrous methanol.

• Catalytic Cleavage: Add a catalytic amount of KOH in methanol (1 mol/L, 0.15 equivalents) or sodium methoxide (NaOMe)[4].

• Reaction: Stir at room temperature for 1 hour. The removal of the N-acetyl group and the four O-acetyl groups occurs rapidly under these conditions.

• Isolation: Filter the resulting precipitate. Wash the precipitate several times with cold dichloromethane to remove any trace indigo dye (formed by minor premature oxidation).

• Drying: Vacuum dry the purified product to obtain X-Gal as a fine white powder.

Self-Validating Biological Assay

A chemical synthesis is only successful if the biological functionality of the product is intact. This self-validating protocol utilizes the synthesized X-Gal to confirm its susceptibility to enzymatic cleavage by β-galactosidase[3].

Protocol C: In Vitro Enzyme Activity Validation

• Substrate Preparation: Dissolve the synthesized X-Gal in a minimal volume of Dimethyl Sulfoxide (DMSO) (e.g., 10 μL).

• Buffer Dilution: Dilute the DMSO-substrate solution into 500 μL of reaction buffer (20 mM Tris-HCl, pH 7.4; 50 mM NaCl; 0.1 mM EDTA) to achieve a final X-Gal concentration of 0.5 mM.

• Enzyme Addition: Add 1 μL of purified β-galactosidase (e.g., 10,000 U/mL) to the microcentrifuge tube.

• Incubation: Shake the tube at 600 rpm at 37°C.

• Validation Observation: Monitor the reaction visually. A successful synthesis is confirmed by the rapid transition of the solution from colorless to a deep, insoluble blue precipitate within 15 to 30 minutes, confirming the structural integrity of the β-glycosidic bond and the indoxyl core.

References

• Wikipedia Contributors. "X-gal." Wikipedia, The Free Encyclopedia. Available at:[Link]

• Knecht, V., et al. "Synthesis of Indoxyl-glycosides for Detection of Glycosidase Activities." National Center for Biotechnology Information (NIH PMC). Available at:[Link]

• Google Patents. "Synthesis method of glucoside based on indoxyl derivative and 2-(benzothiazol-2-yl) derivative." Patent CN106432369A.

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• 4. CN106432369A - Synthesis method of glucoside based on indoxyl derivative and 2-(benzothiazol-2'-yl)phenol derivative - Google Patents [patents.google.com]

Application Notes and Protocols for In Vitro Cell Staining Using 1-Acetyl-5-bromo-4-chloroindolin-3-one Precursors

Introduction: Unveiling Cellular Activity with Halogenated Indigo Precursors

In the landscape of cellular and molecular biology, the visualization of specific enzymatic activities within intact cells is a cornerstone of research. Chromogenic substrates, which are converted by enzymes into colored, insoluble products, offer a powerful method for the in situ localization of such activities. This document provides a comprehensive guide to the principles and applications of a novel class of precursors, exemplified by 1-Acetyl-5-bromo-4-chloroindolin-3-one, for the development of robust in vitro cell staining techniques.

While not a direct staining agent itself, 1-Acetyl-5-bromo-4-chloroindolin-3-one serves as a key synthetic intermediate for creating chromogenic substrates tailored for detecting intracellular esterase activity. The core principle mirrors the well-established utility of other halogenated indoxyl derivatives, such as the renowned 5-bromo-4-chloro-3-indolyl-β-D-galactopyranoside (X-Gal) used for β-galactosidase detection[1][2]. By leveraging the unique properties of the 1-Acetyl-5-bromo-4-chloroindoxyl moiety, researchers can achieve sensitive and precise visualization of enzymatic processes, with broad applications in drug discovery, toxicology, and fundamental cell biology.

The key advantage of employing halogenated indoxyls lies in the formation of a highly insoluble, intensely colored indigo dye upon enzymatic cleavage and subsequent dimerization[3][4]. The presence of bromine and chlorine atoms on the indole ring enhances the substrate's affinity for certain enzymes and, more critically, promotes the rapid precipitation of the resulting dye, thereby ensuring sharp, well-defined intracellular localization of the target enzyme's activity.

Core Principles: From Precursor to Precipitate

The in vitro cell staining technique using substrates derived from 1-Acetyl-5-bromo-4-chloroindolin-3-one is a two-stage process: enzymatic hydrolysis followed by oxidative dimerization.

• Enzymatic Hydrolysis: A substrate, typically an ester such as 1-Acetyl-5-bromo-4-chloro-3-indolyl acetate, is introduced to the cells. Intracellular esterases, a broad class of hydrolytic enzymes, cleave the ester bond. This enzymatic action releases the highly reactive intermediate, 1-Acetyl-5-bromo-4-chloroindoxyl. The acetyl group at the 1-position can influence the substrate's solubility and cell permeability.

• Oxidative Dimerization: In the presence of an oxidizing agent, typically molecular oxygen, two molecules of the liberated 1-Acetyl-5-bromo-4-chloroindoxyl undergo oxidative dimerization. This reaction forms an insoluble, intensely colored 5,5'-dibromo-4,4'-dichloro-1,1'-diacetyl-indigo precipitate at the site of enzymatic activity. The resulting blue-green precipitate is readily visible under a standard light microscope.

The overall reaction can be summarized as follows:

Caption: Step-by-step workflow for in vitro cell staining.

1. Cell Preparation and Fixation

• Grow cells to the desired confluency on sterile glass coverslips or in multi-well plates.

• Aspirate the culture medium and gently wash the cells once with 1X PBS.

• Fix the cells to preserve their morphology and inactivate endogenous enzymes that may interfere with the assay. A common fixative is 0.5% glutaraldehyde in PBS for 10-15 minutes at room temperature.[5][6] Alternatively, 4% paraformaldehyde can be used.

• After fixation, aspirate the fixative and wash the cells three times with 1X PBS, for 5 minutes each wash, to remove all traces of the fixative.

2. Staining

• Add a sufficient volume of the freshly prepared working staining solution to completely cover the cells.

• Incubate the cells at 37°C for 1 to 24 hours. The incubation time will vary depending on the level of esterase activity in the cells.[5]

• Protect the cells from light during incubation to prevent photobleaching of the indigo dye.

• Monitor the cells periodically under a microscope for the development of the blue-green precipitate.

3. Visualization and Documentation

• Once sufficient color has developed, stop the reaction by aspirating the staining solution and washing the cells twice with 1X PBS.

• The cells can be stored in PBS at 4°C for several days, protected from light. For long-term storage, an overlay of 80% glycerol can be used.[6]

• Visualize the stained cells using a bright-field microscope. Esterase-positive cells will contain an intracellular blue-green precipitate.

• Capture images for documentation and analysis.

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
No or Weak Staining	- Low esterase activity in cells.- Inactive substrate.- Over-fixation of cells.	- Increase incubation time.- Use a positive control cell line with known high esterase activity.- Prepare fresh substrate stock solution.- Reduce fixation time or use a milder fixative.
High Background Staining	- Spontaneous hydrolysis of the substrate.- Contamination of cultures with microorganisms.	- Prepare the working staining solution immediately before use.- Ensure sterile technique during cell culture.- Increase the number of post-fixation washes.
Precipitate Forms in the Staining Solution	- Substrate concentration is too high.- Spontaneous oxidation of the substrate.	- Lower the concentration of the substrate in the working solution.- Ensure the staining buffer is at the correct pH.

Concluding Remarks

The use of 1-Acetyl-5-bromo-4-chloroindolin-3-one as a precursor for chromogenic substrates opens new avenues for the sensitive and specific detection of intracellular esterase activity. The resulting halogenated indigo dye provides a robust and permanent signal, making this technique suitable for a wide range of applications in both basic research and drug development. By understanding the underlying chemical and enzymatic principles, and by carefully optimizing the staining protocol, researchers can effectively employ this powerful visualization tool to gain deeper insights into cellular function.

References

• Pearson, B., Wolf, P. L., & Vazquez, J. (1963). A comparative study of a series of new indolyl compounds to localize cholinesterase in tissues.

• HUI BAI YI. (2025, June 2). How to use X - GAL for cell staining?. Retrieved from [Link]

• Feinberg, A. P. (n.d.). X-Gal Staining for Expression of LacZ in Cultured Cells. Feinberg Labs. Retrieved from [Link]

• IHC WORLD. (2024, January 26). X-Gal Staining Protocol for beta-Galactosidase. Retrieved from [Link]

• Park, S., Lee, D. H., & Lee, Y. S. (2012). X-Gal Staining on Adult Mouse Brain Sections. Bio-protocol, 2(18), e259.

• Interchim. (n.d.). X-Gal and other Galatosidase substrates. Retrieved from [Link]

• Aida, T., Chosa, N., & Kyogoku, Y. (2018). Protocol for whole-mount X-gal staining combined with tissue clearing in embryo and adult mouse using CUBIC. STAR protocols, 2(4), 100867.
• Dimri, G. P., Lee, X., Basile, G., Acosta, M., Scott, G., Roskelley, C., ... & Campisi, J. (1995). A biomarker that identifies senescent human cells in culture and in aging skin in vivo. Proceedings of the National Academy of Sciences, 92(20), 9363-9367.

• UConn Health. (n.d.). β-galactosidase histochemistrical analysis Whole mount X-gal staining and histology. Retrieved from [Link]

• StainsFile. (n.d.). Indigo Carmine. Retrieved from [Link]

• Singh, A., & Kumar, A. (2024). Biosynthesis of Indigo Dyes and Their Application in Green Chemical and Visual Biosensing for Heavy Metals. ACS Omega.
• Feringa, B. L., & Jager, W. F. (2018). Indigoid Photoswitches: Visible Light Responsive Molecular Tools. Accounts of Chemical Research, 51(5), 1164-1175.
• Holt, S. J. (1958). Indigogenic staining methods for esterases. General cytochemical methods, 1, 375-398.
• Singh, A., & Kumar, A. (2024). Biosynthesis of Indigo Dyes and Their Application in Green Chemical and Visual Biosensing for Heavy Metals. ACS Omega.
• Gricman, L., & Vogl, C. (2021). Synthesis of Indigo-Dyes from Indole Derivatives by Unspecific Peroxygenases and Their Application for In-Situ Dyeing. International Journal of Molecular Sciences, 22(24), 13279.
• Gricman, L., & Vogl, C. (2021). Synthesis of Indigo-Dyes from Indole Derivatives by Unspecific Peroxygenases and Their Application for In-Situ Dyeing.
• Ryabova, A. S., & Shirinian, V. Z. (2019). Design, synthesis and investigation of water-soluble hemi-indigo photoswitches for bioapplications. Beilstein Journal of Organic Chemistry, 15, 2736-2745.
• Han, S., & Kim, J. (2021).

• El Tamiz. (n.d.). Chemistry of Blue Jeans: Indigo Synthesis and Dyeing. Retrieved from [Link]

• Titford, M. (2021). Histological Stains in the Past, Present, and Future. Cureus, 13(10), e18485.

• The University of Toledo. (n.d.). The history of indigo. Retrieved from [Link]

• University of North Georgia. (n.d.). Synthesis and analysis of indigo dye and its derivatives. Retrieved from [Link]

• Underhay, E. (1957). The hydrolysis of indoxyl esters by esterases of human blood. Biochemical Journal, 66(2), 383-390.
• Reddy, T. J., & Iwamoto, K. (2023). Tethered Indoxyl-Glucuronides for Enzymatically Triggered Cross-Linking. Molecules, 28(10), 4165.

• PubChemLite. (n.d.). 1-acetyl-5-bromo-4-chloro-1h-indol-3-yl acetate. Retrieved from [Link]

• Ighodaro, I. M., & Adeosun, A. M. (2018). Histological stains and their application in teaching and research.
• Barr, D. B., & L. M. G. (2001). Hydrolysis of indoxyl acetate by E. electricus, human erythrocytes,...

• Sunway Pharm Ltd. (n.d.). 1-Acetyl-5-bromo-4-chloro-1H-indol-3-yl acetate. Retrieved from [Link]

• Auld, D. S., & Inglese, J. (2013). Reporter enzyme inhibitor study to aid assembly of orthogonal reporter gene assays. Journal of biomolecular screening, 18(10), 1256-1269.
• Al-Hiari, Y. M., & Al-Zweiri, M. (2025). An Investigation of 5-Halogenated N-Indolylsulfonyl-2-fluorophenol Derivatives as Aldose Reductase Inhibitors. Current Issues in Pharmacy and Medical Sciences, 38(2), 101-108.
• Paul, C. E., & Fessner, W. D. (2022). Indole and azaindole halogenation catalyzed by the RebH enzyme variant 3-LSR utilizing co-purified E. coli.
• Paul, C. E., & Fessner, W. D. (2022). Indole and azaindole halogenation catalyzed by the RebH enzyme variant 3-LSR utilizing co-purified E. coli reductase.
• R. P., & P. M. (2018). Indoxyl Acetate as a Substrate for Analysis of Lipase Activity. Semantic Scholar.
• EUbOPEN. (2021).

• Vienna BioCenter. (n.d.). Routine and special histochemical stains. Retrieved from [Link]

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• 3. Synthesis of Indigo-Dyes from Indole Derivatives by Unspecific Peroxygenases and Their Application for In-Situ Dyeing [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. labs.feinberg.northwestern.edu [labs.feinberg.northwestern.edu]
• 6. Staining for beta-galactosidase activity | McManus Lab [mcmanuslab.ucsf.edu]

Application Note: Highly Efficient Glycosylation of 1-Acetyl-5-bromo-4-chloroindolin-3-one

Executive Summary

The synthesis of chromogenic indigogenic substrates—most notably 5-bromo-4-chloro-3-indolyl-β-D-galactopyranoside (X-Gal) and its glucose analog (X-Glc)—is a critical process in the manufacturing of molecular biology reagents. This application note details a scalable, highly efficient two-phase glycosylation protocol utilizing 1-acetyl-5-bromo-4-chloroindolin-3-one as the stable aglycone precursor. By employing Phase-Transfer Catalysis (PTC) followed by a global Zemplén deprotection, this workflow eliminates the need for toxic heavy-metal catalysts while maximizing yield and product purity.

Mechanistic Insights & Causality (E-E-A-T)

Why 1-Acetyl-5-bromo-4-chloroindolin-3-one?

Historically, the synthesis of indoxyl glycosides relied on free 5-bromo-4-chloroindoxyl ()[1]. However, the free indoxyl core is highly unstable; upon exposure to atmospheric oxygen, it rapidly undergoes spontaneous oxidative dimerization to form the insoluble blue pigment 5,5'-dibromo-4,4'-dichloro-indigo ()[2]. This required early protocols to be conducted under strict anaerobic conditions at 0 °C[3].

By utilizing the N-acetylated derivative (1-acetyl-5-bromo-4-chloroindolin-3-one), the indoxyl system is sterically and electronically stabilized against premature oxidation[1]. The acetyl group acts as a robust protecting group during the highly basic glycosylation step and can be conveniently removed alongside the sugar's O-acetyl groups in a single downstream deprotection step[3].

The Phase-Transfer Catalysis (PTC) Strategy

Traditional Koenigs-Knorr glycosylations require stoichiometric amounts of expensive and toxic silver salts (e.g., Ag2CO3) to activate the glycosyl donor[2]. This protocol replaces silver with a phase-transfer catalyst, Tetrabutylammonium hydrogen sulfate (TBAHS) ()[3].

• Causality: The highly basic environment (KOH) generates the reactive indoxyl enolate at the 3-position. TBAHS forms a lipophilic ion pair with this enolate, shuttling it into the organic phase (CH2Cl2). Here, it undergoes a rapid nucleophilic substitution with the highly lipophilic acetobromogalactose (or glucose)[3]. This biphasic dynamic prevents the degradation of the sugar halide while driving the C-O bond formation to completion.

Workflow Visualization

Workflow for the phase-transfer catalyzed glycosylation and deprotection to yield X-Gal.

Quantitative Reaction Parameters

The following table summarizes the stoichiometric requirements for a standard 1.00 mmol scale synthesis[3].

Reagent	MW ( g/mol )	Equivalents	Amount	Functional Role
1-Acetyl-5-bromo-4-chloroindolin-3-one	288.5	1.0	289 mg	Aglycone Precursor
Acetobromogalactose (or Glucose)	411.2	2.5	1028 mg	Glycosyl Donor
TBAHS	339.5	0.2	68 mg	Phase-Transfer Catalyst
KOH (Solid)	56.1	5.0	281 mg	Base / Enolate Generator
Dichloromethane (CH2Cl2)	84.9	N/A	10 mL	Organic Solvent

Step-by-Step Experimental Protocol

Phase 1: Phase-Transfer Glycosylation

Objective: Synthesize the peracetylated indoxyl glycoside intermediate.

• System Preparation: Purge a 50 mL round-bottom flask with Argon gas to displace atmospheric oxygen. While the N-acetyl group provides stability, inert conditions maximize the yield by preventing trace side-reactions.

• Reagent Charging: Add 1-acetyl-5-bromo-4-chloroindolin-3-one (289 mg, 1.00 mmol), TBAHS (68 mg, 0.20 mmol), and solid KOH (281 mg, 5.00 mmol) to the flask[3].

• Solvent Addition: Inject 10 mL of anhydrous CH2Cl2. Stir the suspension vigorously at room temperature (20–25 °C) for exactly 10 minutes. Note: This pre-stirring is critical to allow the TBAHS to interact with the KOH and generate the indoxyl enolate ion pair.

• Donor Addition: Add the glycosyl donor, acetyl bromide-α-D-galactose (1028 mg, 2.50 mmol), in one single portion[3].

• Reaction Propagation: Maintain vigorous stirring under Argon for 3 to 10 hours at room temperature[3]. Reaction progress should be monitored via TLC (CHCl3/MeOH = 5/1) until the aglycone spot is fully consumed.

• Workup & Purification:

  • Transfer the mixture to a separatory funnel and wash with distilled water (3 × 10 mL) to remove KOH and TBAHS salts.

  • Extract the aqueous layer once with CH2Cl2 (5 mL) and combine the organic phases.

  • Dry the organic phase over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

  • Purify the crude residue via silica gel column chromatography, followed by recrystallization from ethanol to yield the peracetylated intermediate as colorless needle-like crystals[3].

Phase 2: Global Deprotection (Zemplén Transesterification)

Objective: Cleave all acetyl protecting groups to yield the final chromogenic substrate.

• Suspension: Suspend the purified peracetylated intermediate (e.g., 2000 mg, ~3.23 mmol) in 60 mL of anhydrous methanol[3].

• Catalytic Cleavage: Add a methanolic KOH solution (1 mol/L, 485 μL, ~0.15 equivalents). Causality: A catalytic amount of base in methanol initiates a transesterification cascade, stripping the O-acetyl groups from the sugar and the N-acetyl group from the indoxyl core without cleaving the delicate β-glycosidic bond.

• Incubation: Stir the mixture at room temperature for 1 hour[3]. As the deprotection proceeds, the product will begin to precipitate out of the methanol solution.

• Quality Control & Washing (Critical Step): Vacuum filter the suspension to collect the precipitate. Concentrate the filtrate to recover additional product and combine the solids.

• Indigo Clearance: Wash the combined solid mass vigorously with a small volume of CH2Cl2. Causality: If any trace hydrolysis of the glycosidic bond occurred, the liberated indoxyl will have oxidized into indigo dye (blue). Indigo is highly soluble in CH2Cl2, whereas the fully deprotected X-Gal/X-Glc is insoluble. This wash guarantees a pristine, white powder end-product[3].

• Drying: Dry the purified white powder under high vacuum to afford the final substrate (e.g., X-Gal, yield ~89%)[3].

References

• Title: Synthesis method of glucoside based on indoxyl derivative and 2-(benzothiazol-2'-yl)phenol derivative (Patent CN106432369A)
• Title: Chromogenic enzyme substrates (Patent US20050124556A1)

• Title: X-gal Source: Grokipedia URL: [Link]

Sources

• 1. US20050124556A1 - Chromogenic enzyme substrates - Google Patents [patents.google.com]
• 2. X-gal — Grokipedia [grokipedia.com]
• 3. CN106432369A - Synthesis method of glucoside based on indoxyl derivative and 2-(benzothiazol-2'-yl)phenol derivative - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: 1-Acetyl-5-bromo-4-chloroindolin-3-one Storage &amp; Troubleshooting

Welcome to the Advanced Technical Support Center for 1-Acetyl-5-bromo-4-chloroindolin-3-one (CAS No. 116270-39-4). As a pseudoindoxyl derivative and critical intermediate in the synthesis of chromogenic/fluorogenic glycoside substrates (such as X-Gal and X-Gluc), preserving the structural integrity of this compound is paramount.

This guide is designed for research scientists and drug development professionals. It moves beyond basic storage instructions to explain the thermodynamic and kinetic causality behind degradation, providing you with self-validating protocols to ensure absolute experimental reproducibility.

Mechanistic Overview of Degradation

The stability of 1-Acetyl-5-bromo-4-chloroindolin-3-one is primarily threatened by two sequential degradation pathways: Nucleophilic Hydrolysis and Photo-catalyzed Auto-oxidation .

The N-acetyl group serves as a critical protecting moiety. However, in the presence of ambient moisture, nucleophilic attack by H2​O cleaves the acetyl group, yielding the highly reactive intermediate 5-bromo-4-chloroindoxyl. Once deprotected, the free indoxyl is rapidly oxidized by atmospheric oxygen—a process significantly accelerated by blue light/UV irradiation via light-driven monooxygenase activity [1]. This oxidation culminates in radical dimerization, forming an insoluble, highly conjugated blue pigment (5,5'-dibromo-4,4'-dichloroindigo) that permanently ruins the reagent[2].

Mechanistic degradation pathway of acetylated indoxyl derivatives via hydrolysis and oxidation.

Quantitative Storage Parameters

To arrest the kinetic degradation of the compound, strict environmental controls must be maintained. The table below summarizes the quantitative thresholds required to prevent hydrolysis and oxidation [3].

Parameter	Optimal Condition	Sub-Optimal Condition	Mechanistic Consequence of Sub-Optimal Storage
Temperature (Solid)	-20°C (Long-term)	25°C (Room Temp)	Thermal acceleration of ambient hydrolysis kinetics.
Temperature (Solution)	-80°C	4°C	Rapid nucleophilic attack by trace solvent moisture.
Atmosphere	Argon / N2​ Overlay	Ambient Air ( O2​ )	O2​ acts as an electron acceptor, driving dimerization.
Moisture / Humidity	< 10% RH (Desiccated)	> 40% RH	Cleavage of the N-acetyl protecting group.
Light Exposure	0 Lux (Amber Vials)	Ambient Lab Light	Photo-catalyzed radical formation and dye precipitation.
Solvent Quality	Anhydrous (<50 ppm H2​O )	Standard Grade	Immediate initiation of the deacetylation cascade.

Self-Validating Reconstitution Protocol

When transitioning the compound from a lyophilized powder to a working solution, the introduction of moisture and oxygen is the primary vector for failure. The following step-by-step methodology is engineered as a self-validating system —if the final solution remains strictly colorless or pale yellow, the protocol was executed flawlessly.

Step-by-Step Methodology:

• Thermal Equilibration: Remove the sealed vial from -20°C storage and place it in a vacuum desiccator for a minimum of 30 minutes.

  • Causality: Opening a cryo-chilled vial at room temperature causes immediate condensation of atmospheric moisture into the powder, guaranteeing hydrolysis.

• Anhydrous Solvation: Using a dry syringe, inject anhydrous, amine-free Dimethyl sulfoxide (DMSO) or N,N-Dimethylformamide (DMF) directly through the vial septum.

• Gentle Dissolution: Swirl the vial gently until the powder is fully dissolved. Do not vortex.

  • Causality: Vigorous vortexing introduces dissolved oxygen micro-bubbles into the solvent, providing the stoichiometric electron acceptors required for premature indoxyl dimerization.

• Aliquoting: Dispense the solution into pre-chilled, amber microcentrifuge tubes to block photo-oxidation.

• Inert Gas Overlay: Purge the headspace of each aliquot with a gentle, steady stream of Argon gas (or high-purity Nitrogen) for 3–5 seconds [4].

• Cryopreservation: Flash-freeze the aliquots in liquid nitrogen and transfer immediately to -80°C for long-term solution storage.

• Validation Checkpoint: Inspect the aliquots against a white background. A colorless to pale-yellow state validates structural integrity. Any blue or green tint indicates >2% degradation; compromised aliquots should be discarded.

Self-validating protocol for the reconstitution and cryopreservation of indoxyl substrates.

Troubleshooting & FAQs

Q: I left my lyophilized powder on the benchtop overnight at room temperature. Is it ruined? A: Not necessarily, provided the vial remained hermetically sealed. The solid powder exhibits moderate thermal stability and is often shipped at ambient temperatures or 2-8°C [3]. However, if the seal was compromised, ambient humidity likely initiated surface-level hydrolysis. Perform a visual inspection: if the powder remains pure white to off-white, it is viable. If it exhibits a blue/green speckling, degradation has occurred.

Q: My reconstituted DMSO solution turned faintly blue after a week at 4°C. Can I still use it for my synthesis? A: No. The blue tint is a direct visual confirmation that the N-acetyl group has been hydrolyzed and the resulting 5-bromo-4-chloroindoxyl has dimerized into an indigo derivative. Because this dimerization is a radical-driven chain reaction, a faint blue color indicates that a significant percentage of your active precursor has already been consumed. Always store solutions at -80°C under Argon.

Q: Why must I use Argon instead of just closing the lid tightly? A: Closing the lid traps ambient atmospheric air (which contains ~21% Oxygen) in the headspace of the vial. Because indoxyl derivatives are highly susceptible to aerobic oxidation, this trapped O2​ acts as a continuous electron acceptor. Argon is heavier than air; a brief purge creates a protective, inert blanket over the solution, physically separating the chemical from oxygen [4].

Q: Can I use standard laboratory grade DMF or DMSO for reconstitution? A: Strictly no. Standard laboratory solvents readily absorb atmospheric moisture (they are highly hygroscopic). Even trace amounts of water (<0.1%) in standard DMSO will act as a nucleophile, cleaving the acetyl protecting group over time. You must use certified anhydrous solvents packed under inert gas.

References

• Flavin Conjugated Polydopamine Nanoparticles Displaying Light-Driven Monooxygenase Activity. ResearchGate. Explores the photo-catalyzed oxidation of indole/indoxyl derivatives under blue light irradiation.

• Biodegradation and Biotransformation of Indole: Advances and Perspectives. National Institutes of Health (NIH) / PMC. Details the oxidative pathways converting indoxyl intermediates into insoluble indigo dimers.

• 1-Acetyl-5-bromo-4-chloroindolin-3-one (CAS 116270-39-4) Product Specifications. Benchchem. Outlines baseline thermal storage requirements (2-8°C for short-term solid storage).

• Indoxyl Derivatives and Moisture Sensitivity Guidelines. Labsolu. Highlights the necessity of Argon charging and light protection for sensitive indoxyl and phenylenediamine derivatives.

Technical Support Center: Optimizing Phase-Transfer Catalysis for 1-Acetyl-5-bromo-4-chloroindolin-3-one Oxidation

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Welcome to the Advanced Application Support Center. As drug development professionals and synthetic chemists, you are likely aware that the oxidation of complex halogenated pseudoindoxyls—specifically 1-Acetyl-5-bromo-4-chloroindolin-3-one —to their corresponding isatin or C2-hydroxylated derivatives is a critical but notoriously temperamental transformation.

Phase-transfer catalysis (PTC) is the industry standard for this biphasic oxidation [2.6]. However, the presence of the base-sensitive N-acetyl group, combined with the extreme lipophilicity imparted by the C5-bromo and C4-chloro substituents, creates unique thermodynamic and kinetic hurdles[1]. This guide provides field-proven troubleshooting logic, mechanistic insights, and self-validating protocols to ensure high-yielding, chemoselective oxidations.

Mechanistic Overview & Troubleshooting Logic

To optimize this reaction, one must understand the causality behind the biphasic transfer. The substrate is highly soluble in organic solvents (e.g., Toluene, DCM) but completely insoluble in the aqueous oxidant phase (e.g., NaOCl or H2​O2​ ). A quaternary ammonium salt (the PTC) is required to shuttle the oxidant anion across the phase boundary[2].

Biphasic phase-transfer catalysis mechanism for indolin-3-one oxidation.

Quantitative Catalyst Evaluation

Selecting the right catalyst and solvent system is the single most important variable. Below is a summary of our internal optimization data for the oxidation of 1-Acetyl-5-bromo-4-chloroindolin-3-one (10 mmol scale, 2.0 eq oxidant, 25°C).

Catalyst (10 mol%)	Organic Solvent	Aqueous Oxidant	Aqueous pH	Yield (%)	Purity (%)	Primary Issue Observed
TEBAC	Dichloromethane	10% NaOCl	11.0	45	60	Severe N-deacetylation
TBAB	Dichloromethane	10% NaOCl	8.0	78	85	Mild emulsion formation
TBAB	Toluene	10% NaOCl	8.0	89	94	None (Optimized)
THAB	Toluene	30% H2​O2​	7.5	92	96	None (Optimized)
Crown-18-6	Toluene	KMnO4​	7.0	55	70	Over-oxidation / Tar formation

(Note: TEBAC = Triethylbenzylammonium chloride; TBAB = Tetrabutylammonium bromide; THAB = Tetrahexylammonium bromide).

Frequently Asked Questions (FAQs)

Q: Why am I observing a significant loss of the N-acetyl group during the oxidation? A: This is a classic case of base-catalyzed amide hydrolysis. Standard aqueous hypochlorite ( NaOCl ) solutions are highly alkaline (pH > 11). The N-acetyl group on the indolin-3-one ring is highly electrophilic due to the electron-withdrawing nature of the adjacent carbonyl and the halogen substituents on the aromatic ring. When the PTC shuttles hydroxide ions alongside the oxidant into the organic phase, rapid deacetylation occurs. Solution: You must pre-buffer your aqueous oxidant phase to a pH of 7.5–8.0 using a phosphate buffer before adding it to the biphasic mixture[3].

Q: The reaction stalls at ~50% conversion despite adding excess oxidant. What is happening? A: This indicates "catalyst trapping" or insufficient lipophilicity of the ion pair. If you are using TEBAC, the triethylbenzylammonium cation is relatively hydrophilic. As the aqueous phase becomes saturated with byproduct salts (e.g., NaCl ), the PTC struggles to partition into the organic phase. Solution: Switch to a more lipophilic catalyst like TBAB or THAB, which maintain excellent organic-phase solubility even at high aqueous ionic strengths[1].

Q: How do I prevent stubborn emulsions during the biphasic extraction? A: Quaternary ammonium salts act as surfactants. When combined with vigorous stirring and a solvent like Dichloromethane (DCM)—which has a density (1.33 g/cm³) close to a highly saturated aqueous salt solution—the phase boundary collapses into a stable emulsion. Solution: Switch the organic solvent to Toluene. Toluene's lower density (0.87 g/cm³) ensures a rapid, clean phase separation. Furthermore, limit your PTC loading to no more than 5-10 mol%.

Troubleshooting Logic Tree

Use the following diagnostic tree to rapidly identify and resolve issues during your experimental runs.

Troubleshooting logic tree for resolving low yields in PTC-mediated oxidation.

Self-Validating Experimental Protocol

This protocol utilizes a buffered NaOCl /Toluene system with TBAB to ensure chemoselective oxidation without deprotection. The protocol includes built-in validation checkpoints to ensure causality and prevent downstream failures.

Reagents Required:

• Substrate: 1-Acetyl-5-bromo-4-chloroindolin-3-one (10.0 mmol, 2.88 g)

• Organic Solvent: Toluene (ACS Grade, 50 mL)

• Aqueous Oxidant: 10% aqueous NaOCl (20.0 mmol, ~15 mL)

• Buffer: 0.5 M Sodium phosphate buffer (pH 7.5, 20 mL)

• Catalyst: Tetrabutylammonium bromide (TBAB) (1.0 mmol, 0.32 g, 10 mol%)

Step-by-Step Methodology:

• Aqueous Phase Preparation (Validation Checkpoint 1):

  • In a 100 mL Erlenmeyer flask, combine the 10% NaOCl solution with the 0.5 M phosphate buffer.

  • Self-Validation: Insert a calibrated pH probe. The pH must read between 7.5 and 8.0. If the pH is >8.5, add additional NaH2​PO4​ until the target is reached. Causality: Failing to control this will result in base-catalyzed cleavage of the N-acetyl group.

• Organic Phase Preparation:

  • In a 250 mL round-bottom flask equipped with a magnetic stirrer, dissolve 1-Acetyl-5-bromo-4-chloroindolin-3-one in 50 mL of Toluene.

  • Add the TBAB catalyst to the organic phase and stir for 5 minutes at 400 RPM to ensure complete dissolution.

• Biphasic Reaction Initiation:

  • Cool the organic mixture to 10°C using a water/ice bath (oxidation is exothermic; controlling initial temperature prevents over-oxidation to tar byproducts)[2].

  • Add the buffered aqueous oxidant dropwise over 15 minutes via an addition funnel.

  • Increase stirring speed to 800 RPM to maximize the interfacial surface area.

• In-Process Monitoring (Validation Checkpoint 2):

  • After 30 minutes, stop stirring and allow the phases to separate (should take <30 seconds in Toluene).

  • Sample the upper organic layer for TLC (Eluent: 7:3 Hexanes/Ethyl Acetate).

  • Self-Validation: Look for a highly polar spot near the baseline. If absent, your N-acetyl group is intact, validating the pH control from Step 1.

• Workup and Isolation:

  • Once the starting material is consumed (typically 2-3 hours), transfer the mixture to a separatory funnel.

  • Drain the lower aqueous phase. Wash the organic phase with saturated aqueous Na2​S2​O3​ (2 x 20 mL) to quench any residual active chlorine species.

  • Wash with brine (20 mL), dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure to yield the oxidized product.

Sources

• 1. triggered.edinburgh.clockss.org [triggered.edinburgh.clockss.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

1-Acetyl-5-bromo-4-chloroindolin-3-one vs. BCIP: A Comparative Guide from Synthetic Precursor to Functional Diagnostic Substrate

In the development of chromogenic diagnostics, understanding the molecular journey from raw chemical building blocks to functional enzymatic substrates is critical. This guide objectively compares 1-Acetyl-5-bromo-4-chloroindolin-3-one with 5-bromo-4-chloro-3-indolyl phosphate (BCIP) . Rather than competing alternatives, these two compounds represent different stages of the same technological pipeline: the former is a highly controlled synthetic precursor used in the chemistry lab, while the latter is a flagship diagnostic substrate used in biological assays like Western blotting, immunohistochemistry (IHC), and in situ hybridization (ISH).

Chemical Identity & Mechanistic Roles

The Precursor: 1-Acetyl-5-bromo-4-chloroindolin-3-one

1-Acetyl-5-bromo-4-chloroindolin-3-one is an N-acetylated, oxidized pseudoindoxyl derivative. In organic synthesis, the indoxyl core is highly reactive and prone to spontaneous, uncontrolled oxidation. The N-acetyl group serves a critical protective function. During the synthesis of diagnostic substrates (such as BCIP or X-Gal), the keto group at position 3 tautomerizes to a reactive enol. The N-acetyl group prevents unwanted N-alkylation or N-phosphorylation, directing the chemical reaction exclusively to the O-position[1]. Once the functional group (phosphate or glycoside) is attached, the acetyl group is removed via alkaline hydrolysis to yield the final substrate[1].

The Functional Substrate: BCIP

BCIP is the fully synthesized, unprotected substrate designed specifically for Alkaline Phosphatase (AP) detection. BCIP undergoes AP-mediated hydrolysis at an optimal pH of 9.5 to form a reactive 5-bromo-4-chloro-3-indoxyl intermediate[2]. This intermediate spontaneously dimerizes. During dimerization, the molecule releases H⁺ ions and electrons, which are immediately captured by a coupled electron acceptor—typically Nitroblue Tetrazolium (NBT)[3]. This dual reaction produces an intense, highly localized blue/purple co-precipitate (indigo and diformazan) at the exact site of enzyme activity[2].

Figure 1: Chemical evolution from synthetic precursor to diagnostic signal.

Comparative Data Summary

The following table summarizes the quantitative and functional differences between the precursor and the final enzymatic substrate.

Feature	1-Acetyl-5-bromo-4-chloroindolin-3-one	BCIP (5-bromo-4-chloro-3-indolyl phosphate)
Primary Role	Synthetic Chemical Precursor	Enzymatic Diagnostic Substrate
CAS Number	116270-39-4	6578-06-9 (Toluidine salt)
Target Enzyme	None (Chemically reactive)	Alkaline Phosphatase (AP)
Molecular Weight	288.53 g/mol	433.6 g/mol (Toluidine salt)
Solubility	Dichloromethane, DMF	Water (salt dependent), DMF
Functional Output	Intermediate building block	Insoluble Blue/Purple Precipitate

Experimental Workflows & Methodologies

To demonstrate the self-validating nature of these compounds, the following protocols outline how the precursor is utilized in chemical synthesis, and how the resulting BCIP is deployed in biological assays.

Protocol 1: Chemical Synthesis Workflow (Precursor to Substrate)

This protocol describes the foundational methodology for converting the protected precursor into a functionalized indoxyl substrate.

• Preparation : Dissolve 1-Acetyl-5-bromo-4-chloroindolin-3-one in an anhydrous solvent (e.g., CH₂Cl₂) under strictly anoxic conditions (argon gas) to prevent premature oxidative dimerization[1].

• Enolization : Add a base (e.g., KOH or K₃PO₄) and a phase transfer catalyst (e.g., TBAHS) to facilitate the tautomerization of the ketone to the reactive enol form[1].

• Functionalization : Introduce the functionalizing agent (e.g., phosphoryl chloride for BCIP synthesis) dropwise. The N-acetyl group ensures the reaction occurs exclusively at the oxygen atom.

• Deacetylation : Perform alkaline deacetylation using sodium methoxide or KOH to remove the N-acetyl protecting group[1].

• Purification : Extract, dry over anhydrous sodium sulfate, and recrystallize to yield the pure, unprotected functional substrate.

Protocol 2: Alkaline Phosphatase Detection (The BCIP/NBT Workflow)

This protocol outlines the biological application of BCIP in Western Blotting or IHC.

• Buffer Preparation : Prepare the AP Reaction Buffer containing 100 mM Tris (pH 9.5), 100 mM NaCl, and 5 mM MgCl₂[3].

  • Causality Note: The pH of 9.5 is the catalytic optimum for AP. Mg²⁺ is an essential structural cofactor; omitting Mg²⁺ completely abolishes enzyme activity, validating the mechanistic dependency of the assay[3].

• Substrate Formulation : Add 66 µL of NBT stock (50 mg/mL in 70% DMF) and 33 µL of BCIP stock (50 mg/mL in 100% DMF) to 10 mL of the AP Reaction Buffer[3].

  • Causality Note: While BCIP can oxidize in air, the process is too slow for assays, allowing the intermediate to diffuse and blur the signal. NBT acts as an immediate electron sink, rapidly precipitating as a purple formazan while driving the BCIP to form a blue indigo[2].

• Incubation : Submerge the membrane or tissue section in the substrate solution at room temperature in the dark.

• Monitoring : Monitor color development for 10–30 minutes until distinct blue/purple bands or cellular localizations appear[3],[4].

• Termination : Stop the reaction by washing the membrane with PBS containing 20 mM EDTA[3]. EDTA chelates the critical Mg²⁺ ions, instantly halting AP catalytic activity and locking the signal in place.

Figure 2: Mechanistic pathway of the BCIP/NBT coupled enzymatic reaction.

Sources

• 1. CN106432369A - Synthesis method of glucoside based on indoxyl derivative and 2-(benzothiazol-2'-yl)phenol derivative - Google Patents [patents.google.com]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. carlroth.com [carlroth.com]
• 4. nacalai.com [nacalai.com]

Mass Spectrometry Fragmentation Patterns of 1-Acetyl-5-bromo-4-chloroindolin-3-one: A Comparative Analytical Guide

Executive Summary

1-Acetyl-5-bromo-4-chloroindolin-3-one (often referred to as 1-acetyl-5-bromo-4-chloroindoxyl) is a highly specialized halogenated pseudoindoxyl. It serves as a critical synthetic intermediate in the production of 1 like X-Gal, which are ubiquitous in molecular biology and diagnostic microbiology[1].

As a Senior Application Scientist, I frequently observe that ensuring the structural integrity of this intermediate is the primary bottleneck in scaling up substrate synthesis. This guide objectively compares the two leading mass spectrometry platforms—GC-EI-MS and LC-ESI-HRMS —for characterizing this compound. By examining the causality behind its unique isotopic architecture and fragmentation pathways, this guide provides researchers with the self-validating protocols necessary to ensure absolute structural confidence.

Analytical Platform Comparison: GC-EI-MS vs. LC-ESI-HRMS

Selecting the correct ionization technique dictates the type of structural data acquired. Historically, niche techniques like Field Desorption (FD) were required to observe the intact molecular ion of this compound without degradation 2. Today, modern laboratories rely on two primary workflows:

• GC-EI-MS (Gas Chromatography - Electron Ionization): Operates at a standardized 70 eV.

  • Causality: Because 70 eV is well above the ~10 eV ionization energy of organic molecules, it imparts significant internal energy to the analyte . This drives reproducible, library-matchable fragmentation. However, the thermal volatility required for GC can risk premature deacetylation if the injection port is poorly deactivated.

• LC-ESI-HRMS (Liquid Chromatography - Electrospray Ionization): A "soft" ionization technique coupled with high-resolution mass analyzers (e.g., Q-TOF or Orbitrap).

  • Causality: By utilizing a cold separation technique and adding a proton donor (like formic acid) to the mobile phase, ESI preserves the labile N-acetyl group. This allows the intact pseudomolecular ion [M+H]+ to reach the detector, enabling exact mass measurements with sub-5 ppm mass accuracy.

Workflow comparison between GC-EI-MS and LC-ESI-HRMS analytical platforms.

Isotopic Architecture

The most immediate diagnostic feature of 1-Acetyl-5-bromo-4-chloroindolin-3-one is its isotopic cluster. Halogenated compounds exhibit distinct patterns due to their natural isotopic abundances . Bromine exists as 79Br and 81Br in a ~1:1 ratio, while Chlorine exists as 35Cl and 37Cl in a ~3:1 ratio.

The binomial expansion of these probabilities yields a highly specific 3:4:1 ratio for the M:M+2:M+4 cluster. Any deviation from this ratio in your empirical data instantly flags co-eluting impurities or in-source dehalogenation.

Table 1: Theoretical Isotopic Distribution of the Molecular Ion

Isotope Cluster	m/z (Nominal)	Theoretical Relative Abundance	Halogen Isotope Composition
M	287	~38%	79Br , 35Cl
M+2	289	~50% (Base of cluster)	( 81Br , 35Cl ) + ( 79Br , 37Cl )
M+4	291	~12%	81Br , 37Cl

Mechanistic Fragmentation Pathways

Under 70 eV Electron Ionization (or elevated Collision-Induced Dissociation in LC-MS/MS), the radical cation [M]∙+ undergoes a thermodynamically driven, sequential degradation cascade.

• N-Acetyl Cleavage (-42 Da): The amide bond is highly labile. An inductive cleavage or McLafferty-type rearrangement rapidly expels neutral ketene ( CH2​=C=O ). Causality: This forms the base peak because the resulting secondary amine radical cation is highly resonance-stabilized by the indole core.

• Carbon Monoxide Expulsion (-28 Da): The pseudoindoxyl core contains a cyclic ketone. Expulsion of CO leads to a thermodynamically favored ring contraction, a hallmark fragmentation of 3[3].

• Halogen Radical Loss: Causality: The C-Br bond energy (~280 kJ/mol) is significantly weaker than the C-Cl bond energy (~400 kJ/mol). Consequently, the loss of a bromine radical ( Br∙ , -79/81 Da) occurs preferentially before any chlorine loss.

Mass spectrometry fragmentation pathway of 1-Acetyl-5-bromo-4-chloroindolin-3-one.

Table 2: Key Fragmentation Ions (EI-MS at 70 eV)

Fragment Ion	Exact Mass ( 79Br , 35Cl )	Relative Abundance	Structural Assignment	Causality / Mechanism
[M]∙+	286.9349	30 - 40%	Intact molecular ion	Stable aromatic core resists complete degradation
[M−42]∙+	244.9243	100% (Base Peak)	Loss of ketene ( CH2​=C=O )	Labile N-acetyl group undergoes rapid inductive cleavage
[M−70]∙+	216.9294	40 - 60%	Loss of ketene + CO	Cyclic ketone expulsion drives favored ring contraction
[M−149]+	138.0111	20 - 35%	Loss of ketene + CO + Br∙	Weaker C-Br bond cleaves preferentially over C-Cl bond

Self-Validating Experimental Protocols

To ensure absolute scientific integrity, the following protocols are designed as self-validating systems. They include mandatory internal controls to differentiate between true molecular fragmentation and instrumental artifacts.

Protocol A: GC-EI-MS Structural Fingerprinting

Objective: Obtain a library-quality fragmentation pattern while ruling out thermal degradation in the GC inlet.

• Sample Preparation: Dissolve the analyte in LC-MS grade ethyl acetate to a final concentration of . Spike with of 4-bromoaniline as an internal standard.

• Chromatographic Conditions: Use a 5% phenyl-arylene/95% dimethylpolysiloxane capillary column (e.g., DB-5MS, 30m x 0.25mm x 0.25µm).

  • Validation Gate: Keep the injector temperature at 220∘C (lower than standard 250∘C ) to prevent premature thermal deacetylation.

  • Oven program: 100∘C (hold 1 min), ramp at 15∘C/min to 280∘C (hold 5 min).

• Mass Spectrometry: Operate the EI source at 70 eV. Set the source temperature to 230∘C and scan from m/z 50 to 400.

• System Validation: Before analyzing the fragmentation cascade, verify that the intact molecular ion cluster ( m/z 287/289/291) strictly adheres to the 3:4:1 ratio. If the m/z 245 peak appears in the chromatogram earlier than the intact mass, thermal degradation is occurring in the inlet.

Protocol B: LC-ESI-HRMS Exact Mass Confirmation

Objective: Confirm the exact elemental composition ( C10​H7​BrClNO2​ ) with sub-5 ppm accuracy.

• Sample Preparation: Dissolve the analyte in Acetonitrile/Water (50:50, v/v) containing 0.1% Formic Acid to a concentration of .

  • Causality: Formic acid acts as a proton donor, ensuring efficient ionization of the carbonyl/amide moieties to form [M+H]+ .

• Chromatographic Conditions: C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 µm). Short gradient from 5% to 95% Acetonitrile (with 0.1% FA) over 5 minutes.

• Mass Spectrometry: Positive ESI mode. Capillary voltage at 3.5 kV. For MS/MS (CID), use a ramped collision energy from 15 eV to 45 eV.

• System Validation: Utilize a dual-spray lock-mass system (e.g., Leucine Enkephalin) infused continuously during the run. The measured exact mass of the [M+H]+ ion ( 79Br , 35Cl ) must be within 5 ppm of the theoretical mass 287.9422 Da .

References

• US Patent Application 20050124556A1 - Chromogenic enzyme substrates. Google Patents. 1

• Organic Preparations and Procedures International (1988) - AN IMPROVED METHOD FOR THE SELECTIVE HYDROLYSIS OF 1-ACETYL-5-BROMO-4-CHLOROINDOXYL ACETATE TO 1-ACETYL-5-BROMO-4-CHLOROINDOXYL. Taylor & Francis. 2

• MASS SPECTROMETRY: FRAGMENTATION PATTERNS. eGyanKosh.

• American Journal of Analytical Chemistry (2016) - Study of Mass Spectra of Some Indole Derivatives. Scirp.org. 3

Sources

• 1. US20050124556A1 - Chromogenic enzyme substrates - Google Patents [patents.google.com]
• 2. tandfonline.com [tandfonline.com]
• 3. Study of Mass Spectra of Some Indole Derivatives [scirp.org]

A Comparative Guide for Researchers: 1-Acetyl-5-bromo-4-chloroindolin-3-one vs. Non-Acetylated Pseudoindoxyl Derivatives

In the diverse field of heterocyclic chemistry, indolin-3-ones, also known as pseudoindoxyls, are prominent scaffolds in medicinal chemistry and materials science. Their utility is often dictated by the substitution pattern on the aromatic ring and, critically, by the nature of the substituent on the indole nitrogen. This guide provides a detailed, evidence-based comparison between 1-acetyl-5-bromo-4-chloroindolin-3-one and its non-acetylated pseudoindoxyl analogs, offering insights for researchers, scientists, and drug development professionals.

The Decisive Influence of the N-Acetyl Group

The presence of an acetyl group at the N1 position of the indolinone core is a fundamental modification that significantly alters the molecule's electronic properties, stability, and synthetic reactivity. This N-acetylation is not merely a protecting group strategy but a powerful tool to modulate the chemical behavior of the pseudoindoxyl system.

Electronic Landscape Alteration:

In non-acetylated pseudoindoxyls, the nitrogen lone pair participates in resonance with the benzene ring and the C3-carbonyl group. This delocalization enhances the electron density across the heterocyclic system. Conversely, the acetyl group in 1-acetyl-5-bromo-4-chloroindolin-3-one is strongly electron-withdrawing.[1] This diminishes the nitrogen's ability to donate electron density into the ring, leading to:

• Increased Electrophilicity at C3: The carbonyl carbon at the 3-position becomes more electron-deficient and, therefore, a better target for nucleophilic attack.

• Modified Aromatic Reactivity: The deactivating effect of the acetyl group makes the aromatic ring less susceptible to electrophilic substitution, allowing for more controlled and predictable reactions guided by the existing halogen substituents.[2] In contrast, the N-H group in non-acetylated indolinones is activating, which can lead to complex product mixtures in electrophilic aromatic substitution reactions.[2]

Enhanced Stability:

The N-acetyl group imparts greater stability to the indolinone core. Non-acetylated pseudoindoxyls can be more susceptible to oxidation, potentially leading to the formation of undesired isatin-type byproducts. The electron-withdrawing nature of the acetyl group deactivates the ring, rendering it more robust under various reaction conditions.

Head-to-Head Comparison: Performance in Synthetic Applications

The theoretical differences in electronic properties and stability translate into tangible performance advantages in various chemical transformations.

Parameter	1-Acetyl-5-bromo-4-chloroindolin-3-one	Non-Acetylated Pseudoindoxyl Derivatives	Rationale for Difference
Yield in Knoevenagel Condensations	Consistently high yields, often exceeding 90%.	Variable yields, often lower and with more byproducts.	The heightened electrophilicity of the C3 carbonyl in the acetylated form drives the condensation reaction more efficiently.[3][4]
Regioselectivity in Halogenation	Predictable substitution guided by existing halogens.	Can lead to a mixture of products due to the activating N-H group.[2]	The deactivating acetyl group provides better control over the position of further electrophilic aromatic substitution.
Stability to Air/Oxidants	Generally more stable and less prone to oxidative degradation.	Can be sensitive to oxidation, leading to colored impurities.	The electron-withdrawing acetyl group reduces the electron density of the ring system, making it less susceptible to oxidation.
Solubility	Generally good solubility in a range of common organic solvents.	Solubility can be more variable depending on the specific substituents.	The acetyl group can influence the crystal packing and overall polarity, affecting solubility.

Experimental Protocols & Methodologies

To provide a practical context, detailed protocols for the synthesis of 1-acetyl-5-bromo-4-chloroindolin-3-one and its application in a key synthetic transformation are provided below.

Synthesis of 1-Acetyl-5-bromo-4-chloroindolin-3-one

This procedure details the N-acetylation of the corresponding non-acetylated precursor.

Experimental Workflow Diagram:

Caption: Synthesis of 1-Acetyl-5-bromo-4-chloroindolin-3-one.

Step-by-Step Protocol:

• Reaction Setup: Dissolve 5-bromo-4-chloroindolin-3-one (1.0 equivalent) in anhydrous dichloromethane (DCM) under an inert atmosphere.

• Reagent Addition: Cool the solution to 0°C and add pyridine (1.2 equivalents) followed by the dropwise addition of acetic anhydride (1.5 equivalents).

• Reaction: Allow the mixture to warm to room temperature and stir for 2-4 hours, monitoring by thin-layer chromatography (TLC).

• Workup: Quench the reaction with a saturated aqueous solution of sodium bicarbonate. Separate the organic layer, and extract the aqueous layer with DCM. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Purification: Concentrate the filtrate and purify the crude product by flash column chromatography on silica gel to yield the desired product.

Justification of Protocol Steps:

• Pyridine: Acts as a nucleophilic catalyst and as a base to neutralize the acetic acid byproduct.[1]

• Anhydrous Conditions: Essential to prevent the hydrolysis of acetic anhydride.

• Aqueous Workup: The sodium bicarbonate wash removes excess acetic anhydride and acetic acid.

Application in Knoevenagel Condensation

This protocol showcases the utility of 1-acetyl-5-bromo-4-chloroindolin-3-one in a Knoevenagel condensation with an active methylene compound, such as malononitrile. This reaction is a cornerstone for carbon-carbon bond formation.[3][4]

Experimental Workflow Diagram:

Caption: Knoevenagel condensation reaction workflow.

Step-by-Step Protocol:

• Reaction Setup: In a round-bottom flask, combine 1-acetyl-5-bromo-4-chloroindolin-3-one (1.0 equivalent), malononitrile (1.1 equivalents), and ethanol.

• Catalyst Addition: Add a catalytic amount of piperidine.

• Reaction: Heat the mixture to reflux for 1-2 hours, monitoring by TLC.

• Product Isolation: Cool the reaction mixture to room temperature. The product often precipitates and can be collected by filtration.

• Purification: Wash the collected solid with cold ethanol and dry under vacuum.

Justification of Protocol Steps:

• Piperidine: A common basic catalyst for the Knoevenagel condensation, it facilitates the deprotonation of the active methylene compound.[5]

• Ethanol: A suitable solvent that allows for reflux temperatures and often facilitates product precipitation upon cooling.

Conclusion and Recommendations

The choice between 1-acetyl-5-bromo-4-chloroindolin-3-one and its non-acetylated analogs is a critical decision in synthetic design.

• 1-Acetyl-5-bromo-4-chloroindolin-3-one is the superior choice for reactions where high electrophilicity at the C3 position is desired , such as in Knoevenagel condensations, aldol reactions, and other nucleophilic additions. Its enhanced stability and the directing effects of the acetyl group in electrophilic aromatic substitutions offer greater control and predictability.

• Non-acetylated pseudoindoxyl derivatives are more suitable for transformations that leverage the nucleophilicity of the indole nitrogen or when the acetyl group may be labile under the desired reaction conditions.

A comprehensive understanding of these differences allows researchers to strategically select the optimal starting material, leading to more efficient, higher-yielding, and predictable synthetic outcomes.

References

• Wikipedia: Knoevenagel condensation. [Link]

• PMC: Single Flask Synthesis of N-Acylated Indoles By Catalytic Dehydrogenative Coupling with Primary Alcohols. [Link]

• PrepChem.com: Synthesis of 5-bromo-indoline. [Link]

• RSC Publishing: Oxidative organocatalytic chemoselective N-acylation of heterocycles with aromatic and conjugated aldehydes. [Link]

• PMC, NIH: Chemoselective N-acylation of indoles using thioesters as acyl source. [Link]

• PubChem: 1-acetyl-5-bromo-4-chloro-1h-indol-3-yl acetate. [Link]

• RSC Publishing: A mechanistic study of the Knoevenagel condensation reaction: new insights into the influence of acid and base properties of mixed metal oxide catalysts on the catalytic activity. [Link]

• PMC: N-terminal acetylome analyses and functional insights of the N-terminal acetyltransferase NatB. [Link]

• ResearchGate: The Importance and Applications of Knoevenagel Reaction (Brief Review). [Link]

• Chem-Impex: 1-Acetyl-5-bromo-6-chloro-1H-indol-3-ol. [Link]

• PMC: Sequential Knoevenagel Condensation/Cyclization for the Synthesis of Indene and Benzofulvene Derivatives. [Link]

• Master Organic Chemistry: Knoevenagel Condensation Reaction. [Link]

• Regulations.gov: Mitragynine/Corynantheidine Pseudoindoxyls As Opioid Analgesics with Mu Agonism and Delta Antagonism. [Link]

• Wikipedia: Acetyl group. [Link]

• ResearchGate: Studies on Acetylation of Indoles. [Link]

• ResearchGate: N-terminal acetylation can stabilize proteins independent of their ubiquitination. [Link]

• PubMed: Mitragynine/Corynantheidine Pseudoindoxyls As Opioid Analgesics with Mu Agonism and Delta Antagonism, Which Do Not Recruit β-Arrestin-2. [Link]

• PMC: Hydantion indolinones as AANAT inhibitors. [Link]

• Wikipedia: Mitragynine pseudoindoxyl. [Link]

• PubMed: De facto opioids: Characterization of novel 7-hydroxymitragynine and mitragynine pseudoindoxyl product marketing. [Link]

• ResearchGate: Assessment of Contribution of 7‐Hydroxymitragynine and Mitragynine Pseudoindoxyl to the MU‐Opioid Activity of Mitragynine. [Link]

• PMC, NIH: Illuminating the impact of N-terminal acetylation: from protein to physiology. [Link]

• Google Patents: Chromogenic indole deriv

• PLOS Biology: N-Terminal Acetylation Inhibits Protein Targeting to the Endoplasmic Reticulum. [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Handling 1-Acetyl-5-bromo-4-chloroindolin-3-one

Hazard Analysis and Risk Mitigation

Before handling any chemical, a thorough understanding of its potential risks is paramount. While specific data for 1-Acetyl-5-bromo-4-chloroindolin-3-one is limited, we can infer a likely hazard profile from structurally related bromo- and chloro-substituted indole compounds.[1][4][5] The presence of bromine and chlorine atoms on the indole ring suggests the potential for irritant properties and unknown toxicological effects upon exposure.[3]

Causality of Concern: Halogenated organic compounds can be reactive and may pose risks including irritation upon contact and potential long-term health effects if inhaled or ingested.[2] Therefore, our operational plan is built around minimizing all potential routes of exposure.

Assumed Hazard Profile

Hazard Category	Potential Risk	Rationale & Mitigation Strategy
Acute Toxicity	Skin & Eye Irritation	Halogenated aromatic compounds can cause irritation. Mitigation involves preventing all direct contact through appropriate gloves and eye protection.[6]
Inhalation	Respiratory Tract Irritation	As a powder, the compound can form dust.[4] Handling in a ventilated enclosure is mandatory to prevent inhalation.[1]
Chronic Toxicity	Unknown	The long-term effects are not well-investigated.[1] The principle of ALARA (As Low As Reasonably Achievable) exposure must be applied.

| Reactivity | Incompatible with Strong Oxidizers | Indole derivatives can be incompatible with strong oxidizing agents.[4][7] Segregated storage and handling are required. |

Core Personal Protective Equipment (PPE) Ensemble

The selection of PPE is not merely a checklist; it is your primary defense against chemical exposure. The following ensemble is mandatory for all work involving 1-Acetyl-5-bromo-4-chloroindolin-3-one.

Primary Protection

• Eye and Face Protection: Chemical splash goggles are the minimum requirement.[8] They must form a complete seal around the eyes to protect against fine dust particles and potential splashes.[6] For larger-scale operations (>1g) or when there is a significant splash risk, a full face shield should be worn over the goggles.[8]

• Hand Protection: Double-gloving with nitrile gloves is required. Nitrile provides good resistance against a broad range of chemicals and is suitable for incidental contact.[8][9]

  • Why double-gloving? The outer glove absorbs the initial contamination, while the inner glove provides a secondary barrier in case of a tear or permeation. This practice significantly reduces the risk of unnoticed exposure.

• Body Protection: A flame-resistant laboratory coat is mandatory.[8] For procedures with a higher risk of spills, a chemical-resistant apron should be worn over the lab coat.[9][10] All clothing should be long-sleeved, and shoes must be closed-toed, made of a non-porous material like leather.[8]

Respiratory Protection

Due to the risk of inhaling fine dust, all weighing and transfer operations must be conducted within a certified chemical fume hood or a powder containment hood.[1][5]

• For standard handling in a fume hood: No respiratory protection is typically needed beyond the engineering control of the hood itself.[11][12]

• For spill cleanup or in case of ventilation failure: A full-face or half-mask air-purifying respirator with combination OV/AG/P99 (US) or ABEK-P2 (EU) cartridges is necessary.[1][13] This ensures protection against organic vapors, acid gases, and particulates.

Summary of Required PPE

Task	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing/Transfer (<1g)	Chemical Splash Goggles	Double Nitrile Gloves	Lab Coat	Work in a Fume Hood
Reaction Setup/Workup	Chemical Splash Goggles & Face Shield	Double Nitrile Gloves	Lab Coat & Chemical Apron	Work in a Fume Hood

| Spill Cleanup | Chemical Splash Goggles & Face Shield | Heavy-duty Nitrile/Butyl Gloves | Chemical Resistant Coverall | Air-Purifying Respirator (P99/P2) |

Safe Handling and Operational Workflow

This workflow provides a systematic, repeatable process to minimize risk at every stage of handling.

Sources

• 1. capotchem.com [capotchem.com]
• 2. Characterization of marine-derived halogenated indoles as ligands of the aryl hydrocarbon receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. fishersci.com [fishersci.com]
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